(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

Core Science & Biosynthesis

Technical Monograph: (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

CAS: 1689893-54-6 Common Designation: (R)-4-Ethylcyclohexylglycine ((R)-4-Et-Chg) Content Type: Technical Reference & Process Guide Version: 2.0 (Scientific Release)

Executive Summary: The Hydrophobic Architect

In the landscape of modern peptidomimetics, (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid represents a critical tool for "Hydrophobic Tuning." It is a non-proteinogenic

-amino acid, structurally derived from Cyclohexylglycine (Chg) but functionalized with a 4-ethyl group.

This structural modification serves two primary medicinal chemistry objectives:

• Steric Bulk & Lipophilicity: It fills large hydrophobic pockets (e.g., S2/S4 sub-sites of proteases) more effectively than Leucine or Phenylalanine, increasing binding affinity via the hydrophobic effect.

• Metabolic Stability: As a non-natural amino acid with a bulky aliphatic side chain, it renders adjacent peptide bonds highly resistant to enzymatic hydrolysis by chymotrypsin-like proteases.

This guide details the physicochemical properties, specific synthetic challenges (stereocontrol of the cyclohexane ring), and validated protocols for incorporating this building block into high-value discovery programs.

Chemical Architecture & Physicochemical Profile

Structural Logic

The molecule consists of a glycine backbone substituted at the

-position with a 4-ethylcyclohexyl moiety.

• Chirality (Alpha-Center): The (2R) configuration is analogous to D-amino acids (if correlating to D-Phenylglycine) or L-amino acids depending on priority rules of the precursor. Note: For most pharmaceutical applications targeting mammalian enzymes, the (S)-enantiomer (L-like) is common, but the (R)-enantiomer (D-like) is critical for stabilizing turns or targeting bacterial enzymes.CAS 1689893-54-6 is explicitly the (2R) isomer.

• Diastereomerism (Ring): The 4-ethyl group on the cyclohexane ring introduces cis/trans isomerism. The trans-isomer (diequatorial) is thermodynamically preferred and provides a linear, extended hydrophobic reach. The cis-isomer (axial-equatorial) creates a "bent" lipophilic surface.

Key Properties Table

Property	Value / Description	Relevance
Molecular Formula	C₁₀H₁₉NO₂	Core building block
Molecular Weight	185.27 g/mol	Fragment-based design
cLogP	~2.1 - 2.4	High lipophilicity for membrane permeability
pKa (COOH)	~2.2	Standard -amino acid acidity
pKa (NH₂)	~9.6	Standard amine basicity
Rotatable Bonds	2 (C -Ring, Ring-Ethyl)	Conformational restriction vs. Leucine
Solubility	Low in neutral water; Soluble in dilute acid/base	Requires polar solvents (DMF/DMSO) for coupling

Critical Applications in Drug Discovery

HCV NS3/4A Protease Inhibition

The bulky cyclohexyl group is a classic pharmacophore for the P2 position of HCV protease inhibitors (e.g., Boceprevir, Telaprevir analogs). The 4-ethyl substitution extends the hydrophobic reach into the S2 sub-pocket, potentially displacing water and enhancing

through entropy-driven hydrophobic collapse.

GPCR Ligand Optimization

In neuropeptide analogs (e.g., Somatostatin or Neurotensin agonists), replacing a native Phenylalanine with (R)-4-Et-Chg eliminates

-stacking interactions but enhances van der Waals contacts. This "Aromatic-to-Aliphatic Switch" is a standard tactic to improve metabolic half-life while retaining receptor affinity.

Mechanism of Action Visualization (DOT)

Figure 1: Mechanistic impact of (R)-4-Et-Chg in a protease binding pocket. The bulky side chain displaces ordered water (entropic gain) and sterically shields the peptide bond from hydrolysis.

Advanced Synthesis & Manufacturing

The synthesis of CAS 1689893-54-6 requires controlling two stereocenters: the

-carbon and the cyclohexane ring geometry. The most robust route for research scale is the Asymmetric Hydrogenation of the Phenylglycine Precursor .

Synthetic Pathway (Diagram)

Figure 2: Synthetic route from aromatic precursor to optically pure cyclohexylglycine derivative via hydrogenation.

Detailed Protocol: Catalytic Hydrogenation

Rationale: Direct synthesis of the cyclohexyl ring is difficult. Hydrogenating the aromatic ring after establishing the alpha-center chirality is standard, but requires optimization to favor the trans ring isomer.

Reagents:

• Substrate: (R)-2-Amino-2-(4-ethylphenyl)acetic acid (10.0 g, 55.8 mmol)

• Catalyst: 5% Rhodium on Carbon (Rh/C), wet support (1.0 g)

• Solvent: 1M Acetic Acid in Water (100 mL)

• Hydrogen Source: H₂ gas (High Pressure)

Procedure:

• Preparation: In a high-pressure autoclave (e.g., Parr reactor), dissolve the phenylglycine substrate in 1M acetic acid. The acidic pH prevents amine poisoning of the catalyst.

• Loading: Add the Rh/C catalyst carefully under argon atmosphere.

• Hydrogenation: Seal the reactor. Purge with N₂ (3x) and H₂ (3x). Pressurize to 50 bar (725 psi) . Heat to 60°C . Stir at 1000 rpm for 18-24 hours.

  • Critical Control Point: Monitor H₂ uptake. Incomplete hydrogenation yields the partially reduced diene/ene, which is difficult to separate.

• Workup: Cool to room temperature. Vent H₂ carefully. Filter the catalyst through a Celite pad (Caution: Rh/C is pyrophoric when dry).

• Isolation: Concentrate the filtrate under reduced pressure to yield a white solid.

• Purification (Isomer Enrichment): The crude product is typically a 60:40 to 80:20 mixture of cis/trans ring isomers.

  • Dissolve in boiling water/ethanol (9:1).

  • Allow to cool slowly to 4°C. The trans-isomer (diequatorial) is generally less soluble and crystallizes first.

  • Filter and dry to obtain the target (2R)-trans isomer.

Self-Validating Check:

• 1H NMR (D₂O/DCl): Look for the

  -proton doublet. The coupling constant ( ) differs between cis and trans isomers due to the axial/equatorial orientation of the ring proton.

• Mass Spec: m/z = 186.1 [M+H]⁺.

Analytical Quality Control

For drug development, enantiomeric purity (ee) and diastereomeric ratio (dr) are non-negotiable.

Chiral HPLC Method

• Column: Daicel Chiralpak zwix(+) (Zwitterionic stationary phase is ideal for free amino acids).

• Mobile Phase: MeOH/MeCN (50:50) + 25mM Formic Acid + 15mM Diethylamine.

• Detection: UV at 210 nm (weak absorbance, consider ELSD or CAD if available).

• Target: ee > 99.5%.

Diastereomer Differentiation (NMR)

To confirm the ring configuration (cis vs trans):

• Trans-isomer: The methine proton at C1 (attached to the amino acid tail) is typically axial . It will show a large coupling constant (

  Hz) with the adjacent axial protons.

• Cis-isomer: The methine proton is equatorial (assuming the bulky ethyl group anchors the ring), showing smaller couplings (

  Hz).

References

• Structure & Class: "Non-proteinogenic amino acids in drug discovery." Future Medicinal Chemistry, 2011. Link

• Synthesis (Hydrogenation): "Stereoselective hydrogenation of aromatic amino acids." Journal of Organic Chemistry, 2005. Link

• HCV Protease Inhibitors (SAR): "Discovery of Simeprevir (TMC435): A Macrocyclic HCV NS3/4A Protease Inhibitor." Journal of Medicinal Chemistry, 2014. Link

• Peptidomimetics: "Conformational Restriction of Peptides Using Cyclohexylglycine Derivatives." Chemical Reviews, 2016. Link

(Note: While CAS 1689893-54-6 is a specific catalog entry, the protocols above are derived from authoritative methodologies for the broader class of 4-substituted cyclohexylglycines used in validated pharmaceutical processes.)

Engineering Peptide Therapeutics: The Strategic Integration of Bulky Hydrophobic Non-Natural Amino Acids

Executive Summary

Peptide therapeutics bridge the critical gap between small molecules and large biologics, offering high target specificity and low toxicity. However, natural peptides are inherently plagued by poor Absorption, Distribution, Metabolism, and Excretion (ADME) properties, primarily due to rapid proteolytic cleavage and low membrane permeability[1]. To circumvent these limitations, the strategic incorporation of non-proteinogenic or non-natural amino acids (nnAAs) with bulky hydrophobic side chains has emerged as a cornerstone of modern protein engineering[2].

Residues such as Naphthylalanine (Nal), Biphenylalanine (Bip), and Adamantylalanine (Ada) introduce massive steric bulk and extensive lipophilicity. These modifications not only shield the peptide backbone from enzymatic degradation but also exponentially increase binding affinity by exploiting deep hydrophobic pockets in target receptors.

Mechanistic Rationale: The Physics of Bulky Hydrophobes

As a Senior Application Scientist, I approach peptide design not just as a synthetic exercise, but as a biophysical engineering challenge. The integration of bulky hydrophobic nnAAs operates on three foundational mechanisms:

• Steric Shielding and Proteolytic Resistance: Exopeptidases and endopeptidases require precise geometric access to the peptide bond to initiate hydrolysis. Bulky aliphatic (e.g., Cyclohexylalanine, Cha) or aromatic (e.g., Nal) side chains create severe steric clashes within the protease active site, drastically extending the therapeutic half-life in vivo[3]. For instance, the incorporation of 2-Nal in the pentapeptide Ipamorelin significantly improves its terminal half-life in humans[1].

• Thermodynamic Binding (The Entropic Driving Force): The binding of a peptide to its receptor is governed by the Gibbs free energy equation (

  ). Bulky hydrophobic side chains are surrounded by highly ordered water molecules in an aqueous environment. Upon binding to a hydrophobic receptor pocket, these water molecules are released into the bulk solvent. This massive increase in entropy ( ) serves as the primary thermodynamic driver for the picomolar affinities observed in nnAA-modified peptides[4].

• Membrane Permeability: Increasing the overall lipophilicity (LogP) of a peptide while burying its polar backbone facilitates passive translocation across lipid bilayers. Studies on antimicrobial peptides demonstrate that substituting natural leucines with non-natural hydrophobic variants enhances interaction with anionic lipid bilayers, improving membrane permeabilization[3].

Physicochemical Profiling of Key Bulky nnAAs

To rationally design a therapeutic peptide, one must select the appropriate nnAA based on its steric and electronic properties. The table below summarizes the quantitative and structural data for the most critical bulky hydrophobes.

Non-Natural Amino Acid	Abbreviation	Side Chain Structure	Approx. LogP	Key Therapeutic Application
L-1-Naphthylalanine	1-Nal	1-Naphthylmethyl	~2.80	Enhanced membrane permeability, deep pocket filling[5]
L-2-Naphthylalanine	2-Nal	2-Naphthylmethyl	~2.80	Extended hydrophobic contacts, prolonged half-life[1]
L-Biphenylalanine	Bip	4-Phenylbenzyl	~3.50	High-affinity GPCR binding, core packing[4]
L-Cyclohexylalanine	Cha	Cyclohexylmethyl	~2.50	Aliphatic steric bulk, protease resistance[3]
L-Adamantylalanine	Ada	1-Adamantylmethyl	~4.00	Extreme steric shielding, rigid hydrophobic core

Experimental Workflow: Overcoming Steric Hindrance in Synthesis

The very properties that make bulky nnAAs therapeutically valuable—their massive steric footprint—render them notoriously difficult to synthesize via standard Solid-Phase Peptide Synthesis (SPPS). The transition state required for amide bond formation is sterically congested, leading to incomplete couplings, deletion sequences, and a high risk of epimerization.

Fig 1: Self-validating SPPS workflow for coupling bulky non-natural amino acids.

Self-Validating SPPS Protocol for Bulky nnAAs

To ensure high-fidelity incorporation of sterically hindered residues, the following self-validating protocol must be strictly adhered to:

• Step 1: Resin Swelling & Deprotection

  • Action: Swell the resin in DMF/DCM (1:1) for 30 minutes. Deprotect the Fmoc group using 20% piperidine in DMF.

  • Causality: Proper swelling expands the polymer matrix, maximizing the accessibility of reactive amine sites.

• Step 2: Primary Coupling (Uronium Chemistry)

  • Action: Pre-activate Fmoc-nnAA-OH (3.0 eq) with HATU (2.9 eq) and DIPEA (6.0 eq) in DMF. React for 1 hour at Room Temperature, or 15 minutes at 75°C under microwave irradiation.

  • Causality: HATU generates a highly reactive 7-aza-HOBt (HOAt) active ester. The use of 2.9 eq of HATU (slightly less than the amino acid) is critical; excess uronium salt can cap the N-terminus via guanidinylation, permanently terminating chain elongation. Microwave heating provides the kinetic energy necessary to overcome the high activation energy barrier imposed by the bulky side chain.

• Step 3: Self-Validation via Kaiser Test

  • Action: Perform a Kaiser (ninhydrin) test on a micro-cleaved resin sample.

  • Causality: A blue color indicates unreacted primary amines (incomplete coupling). This acts as an immediate, self-validating checkpoint before proceeding.

• Step 4: Orthogonal Double Coupling (If Kaiser is Positive)

  • Action: Re-couple using DIC (3.0 eq) and Oxyma Pure (3.0 eq) for 2 hours.

  • Causality: If the primary coupling fails, repeating it with the exact same reagents rarely works due to sequence-specific aggregation. Switching to a carbodiimide/oxime-based chemistry alters the transition state and the physical properties of the reaction mixture, often successfully driving the coupling to completion.

• Step 5: Capping

  • Action: Treat resin with Acetic Anhydride (10%) and Pyridine (10%) in DMF.

  • Causality: Any stubbornly unreacted amines are acetylated. This ensures that any failure sequences are truncated, making them significantly shorter and easier to separate from the full-length product during downstream RP-HPLC purification.

• Step 6: Chiral LC-MS Validation

  • Action: Following global cleavage (TFA/TIS/H2O), analyze the crude peptide via chiral LC-MS.

  • Causality: Forcing conditions (heat, strong bases like DIPEA) increase the risk of oxazolone formation, which leads to epimerization (conversion of the L-amino acid to a D-amino acid). Chiral chromatography confirms the enantiomeric purity of the synthesized peptide, validating the integrity of the coupling parameters.

Biological Integration: Modulating Receptor Signaling

Once synthesized, peptides containing residues like Biphenylalanine (Bip) or 2-Naphthylalanine (2-Nal) exhibit profound biological effects. For example, 2-Nal possesses unique photophysical properties and structural characteristics that make it invaluable for probing receptor-ligand interactions[5]. When targeting G-Protein Coupled Receptors (GPCRs), the extended aromatic system of Bip or Nal anchors the peptide deep within the receptor's transmembrane bundle, triggering robust intracellular signaling cascades[4].

Fig 2: GPCR signaling cascade modulated by high-affinity bulky nnAA peptide ligands.

Advanced Modalities: Orthogonal Translation Systems

While SPPS is ideal for short to medium peptides (up to ~50 amino acids), incorporating bulky nnAAs into larger proteins requires Genetic Code Expansion (GCE). This cell-free or in vivo approach utilizes engineered, mutually orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pairs[6]. By mutating the binding pocket of enzymes like Leucyl-tRNA synthetase (LeuRS) or Pyrrolysyl-tRNA synthetase (PylRS), scientists can create a capacious cavity that accommodates the steric bulk of naphthyl or biphenyl groups, allowing for the site-specific, ribosomal translation of highly modified protein therapeutics.

References

• Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G. PubMed Central (PMC).[Link]

• Unusual Amino Acids: Naphthylalanine. LifeTein Peptide Blog.[Link]

• Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. PubMed Central (PMC).[Link]

• Strategic Approaches to Optimizing Peptide ADME Properties. PubMed Central (PMC).[Link]

• Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. ResearchGate.[Link]

Sources

• 1. Strategic Approaches to Optimizing Peptide ADME Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lifetein.com [lifetein.com]
• 6. Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides - PMC [pmc.ncbi.nlm.nih.gov]

Synonyms for (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid in literature

The following technical guide details the nomenclature, structural identity, and synthetic context of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid . This document is designed for use by medicinal chemists and process development scientists.

Nomenclature, Structural Identity, and Synthetic Applications[1]

Executive Summary

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a non-proteinogenic amino acid serving as a critical chiral building block in the synthesis of peptidomimetics and pharmaceutical intermediates. Structurally, it is a lipophilic analog of D-Cyclohexylglycine (D-Chg) , featuring an ethyl substitution at the 4-position of the cyclohexane ring. This modification increases the lipophilicity and steric bulk of the side chain, properties often exploited in drug design to enhance metabolic stability or optimize binding affinity in hydrophobic pockets (e.g., S1/S2 pockets of proteases).

In literature and commerce, this compound is frequently referenced by its stereochemical designation or as a derivative of its aromatic precursor.

Nomenclature & Synonyms

The identification of this compound across chemical databases and patent literature requires navigating IUPAC standards, biochemical abbreviations, and vendor-specific codes.

2.1 Synonym Hierarchy & Identifiers

The following table consolidates the primary identifiers used in global chemical registries.

Category	Identifier / Synonym	Context
IUPAC Name	(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid	Systematic nomenclature
Common Name	D-4-Ethylcyclohexylglycine	Biochemical / Peptide Synthesis
Abbreviation	D-4-Et-Chg	Peptidomimetic notation
Alternative Name	(R)- -Amino-4-ethylcyclohexaneacetic acid	Chemical Abstracts (CAS) style
CAS Number	1689893-54-6	Specific (2R) Isomer (Free Base)
Related CAS	1344280-49-4	Hydrochloride Salt / Unspecified Stereo
Related CAS	1690299-20-7	Dimethyl analog (often co-listed)

2.2 Stereochemical Designation

• Alpha-Carbon: The (2R) configuration at the

  -carbon corresponds to the D-amino acid series. This is consistent with (R)-Phenylglycine and (R)-Cyclohexylglycine.

• Ring Configuration: The cyclohexane ring exhibits cis/trans isomerism. In pharmaceutical applications, the trans -isomer (diequatorial-like conformation) is typically the thermodynamically stable and bioactive target, though the CAS 1689893-54-6 strictly defines the

  -center.

Structural Visualization & Logic

The relationship between the systematic name, the common biochemical name, and its precursors is visualized below.

Figure 1: Nomenclature hierarchy linking systematic and biochemical synonyms.

Synthetic Methodologies

The synthesis of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid typically follows one of two high-fidelity routes: Catalytic Hydrogenation of the aromatic precursor or Asymmetric Strecker Synthesis .

Protocol A: Catalytic Hydrogenation (Industry Standard)

This method is preferred for preserving the chiral center of a commercially available aromatic precursor.

Precursor: (R)-2-Amino-2-(4-ethylphenyl)acetic acid (D-4-Ethylphenylglycine).

• Preparation: Dissolve D-4-Ethylphenylglycine in a mixture of water and acetic acid (or dilute HCl).

• Catalyst Loading: Add 5% Rhodium on Alumina (Rh/Al₂O₃) or Ruthenium on Carbon (Ru/C). Note: Palladium (Pd/C) is often insufficient for reducing the phenyl ring under mild conditions without racemization.

• Hydrogenation: Pressurize the reactor with Hydrogen gas (

  ) to 5–10 bar (70–145 psi). Maintain temperature at 50–60°C.

• Work-up: Filter the catalyst through Celite. Concentrate the filtrate under reduced pressure.

• Purification: Recrystallize from ethanol/water to isolate the hydrochloride salt.

Protocol B: Asymmetric Strecker Synthesis

Used when the aldehyde precursor is more accessible.

Precursor: 4-Ethylcyclohexanecarbaldehyde.

• Condensation: React the aldehyde with a chiral auxiliary (e.g., (S)-phenylglycinol) and TMSCN (Trimethylsilyl cyanide) to form the

  -aminonitrile.

• Hydrolysis: Acidic hydrolysis (HCl/reflux) converts the nitrile to the carboxylic acid.

• Hydrogenolysis: Removal of the chiral auxiliary (if benzyl-based) to yield the free amino acid.

Applications in Drug Development

This compound functions as a specialized "building block" in the following contexts:

• HCV Protease Inhibitors: Lipophilic side chains at the P2 position of peptidomimetics improve permeability and potency.

• Thrombin Inhibitors: The bulky cyclohexyl group mimics the hydrophobic residues found in natural substrates.

• Metabolic Stability: Replacing a phenyl ring (in Phenylglycine) with a cyclohexyl ring eliminates metabolic hotspots prone to aromatic oxidation (CYP450 mediated).

Workflow: Peptide Coupling (SPPS)

When used in Solid Phase Peptide Synthesis (SPPS), the amino group requires protection (Fmoc).

Figure 2: Workflow for converting the free acid into an SPPS-compatible building block.

References

• Chemical Abstracts Service (CAS). Registry Number: 1689893-54-6. American Chemical Society. Link

• PubChem. Compound Summary: Cyclohexylglycine derivatives. National Library of Medicine. Link

• BLD Pharm. Product Catalog: (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid. Link

• ChemScene. Building Blocks: Non-natural Amino Acids. Link

• Sigma-Aldrich (Merck). Synthesis of Cyclohexylglycine Analogs via Hydrogenation. Link

A Comprehensive Technical Guide: Contrasting Phenylglycine and 4-Ethylcyclohexylglycine Analogs in Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the use of non-proteinogenic amino acids (NPAAs) as scaffolds provides a powerful strategy to move beyond the chemical space defined by nature.[1][2] Among these, phenylglycine and its aliphatic counterpart, cyclohexylglycine, represent a critical divergence in structural design, offering distinct advantages and challenges. This technical guide provides an in-depth analysis of the fundamental differences between analogs of phenylglycine, an aromatic NPAA, and 4-ethylcyclohexylglycine, a representative alicyclic NPAA. We will dissect their comparative structural, physicochemical, pharmacokinetic, and pharmacodynamic properties. By grounding our analysis in field-proven insights and detailed experimental protocols, this guide aims to equip researchers, scientists, and drug development professionals with the foundational knowledge required to strategically select and design these scaffolds for optimal therapeutic outcomes.

Part 1: Foundational Concepts: Non-Proteinogenic Amino Acids in Drug Design

The twenty proteinogenic amino acids form the building blocks of life, but their structural diversity is limited. Non-proteinogenic amino acids (NPAAs)—amino acids not naturally encoded in the genome—have become indispensable tools in medicinal chemistry.[3] They are frequently found in biologically active peptides and serve as building blocks for novel therapeutics.[2][4] The introduction of NPAAs can confer desirable properties such as enhanced metabolic stability, constrained conformations for improved receptor affinity, and unique side-chain functionalities for novel target interactions.

Phenylglycine, with its phenyl ring directly attached to the α-carbon, and cyclohexylglycine, where this aromatic ring is replaced by a saturated cyclohexane ring, are archetypal examples of this design strategy.[5][6] The choice between these two scaffolds is not trivial; it fundamentally alters the molecule's interaction with its biological environment.

Part 2: The Core Distinction: Aromatic Phenyl vs. Alicyclic Cyclohexyl Scaffolds

The primary difference between these two families of analogs lies in the replacement of a planar, aromatic phenyl group with a non-planar, saturated 4-ethylcyclohexyl group. This single modification has cascading effects on the molecule's overall properties.

Structural and Conformational Analysis

The phenyl group in phenylglycine is planar and rigid, with a delocalized π-electron system. In contrast, the cyclohexyl ring is a flexible, three-dimensional structure that predominantly exists in chair conformations.[7] The ethyl substituent at the 4-position will preferentially occupy an equatorial position to minimize steric hindrance. This structural dichotomy is the root of their differing behaviors.

Caption: Core structural differences between the two analog classes.

Physicochemical Properties and Their Implications

The shift from an aromatic to an alicyclic ring system profoundly impacts key physicochemical parameters that govern a molecule's "drug-likeness."

Property	Phenylglycine Analog	4-Ethylcyclohexylglycine Analog	Rationale & Implication
Lipophilicity (cLogP)	Moderate	High	The saturated hydrocarbon nature of the ethylcyclohexyl group significantly increases lipophilicity compared to the phenyl ring. This can enhance membrane permeability but may also increase non-specific binding and reduce aqueous solubility.
Aqueous Solubility	Higher	Lower	The increased lipophilicity and lack of polarizable π-electrons in the cyclohexyl ring generally lead to lower solubility in water, which can pose formulation challenges.
Conformational Flexibility	Low	High	The cyclohexyl ring's ability to adopt different chair and boat conformations provides greater flexibility, which can be advantageous for fitting into complex binding pockets but may come at an entropic cost upon binding.
Polar Surface Area (PSA)	Lower	Lower (for the side chain)	The core amino acid contributes to PSA. The side chain itself is non-polar in both cases, but the overall increase in non-polar surface area is greater for the ethylcyclohexyl group.
Chemical Reactivity	Prone to racemization	Less prone to racemization	The phenyl group can stabilize a carbanion at the α-carbon through resonance, making phenylglycines more susceptible to racemization under certain conditions.[7]

Pharmacokinetic (ADME) Profile Comparison

From a drug development perspective, the differences in ADME properties are often the primary motivation for choosing one scaffold over the other.

• Metabolism: This is a critical point of differentiation. Phenyl rings are common sites for Phase I metabolism, specifically aromatic hydroxylation by Cytochrome P450 (CYP) enzymes. This can lead to rapid clearance and the formation of potentially active or toxic metabolites. The saturated cyclohexyl ring is generally more metabolically robust as it lacks the electron-rich system susceptible to oxidation. While aliphatic hydroxylation on the cyclohexyl ring or the ethyl group can still occur, it often proceeds at a slower rate. Expert Insight: Replacing a metabolically liable phenyl group with a cyclohexyl analog is a classic "metabolic switching" strategy employed by medicinal chemists to improve a drug candidate's half-life and overall exposure.

• Distribution: The higher lipophilicity of 4-ethylcyclohexylglycine analogs typically leads to a larger volume of distribution (Vd), meaning the compound will more readily partition into tissues from the bloodstream. This can be beneficial for targeting intracellular proteins but may also lead to accumulation in adipose tissue.

• Absorption: Enhanced lipophilicity can improve passive diffusion across the gut wall, potentially increasing oral bioavailability. However, this must be balanced with adequate aqueous solubility for initial dissolution.

Part 3: Pharmacodynamics: Impact on Target Interaction

The nature of the side chain directly dictates the types of interactions a molecule can form within a protein's binding pocket.

Receptor Binding Modes

• Phenylglycine Analogs: The aromatic ring is capable of engaging in specific, high-affinity interactions that are unavailable to its alicyclic counterpart:

  • π-π Stacking: Face-to-face or edge-to-face stacking with aromatic residues like Phenylalanine (Phe), Tyrosine (Tyr), or Tryptophan (Trp).

  • Cation-π Interactions: Interaction of the electron-rich π-system with positively charged residues like Lysine (Lys) or Arginine (Arg).

  • Hydrophobic Interactions: The phenyl ring also contributes to general hydrophobic interactions.

• 4-Ethylcyclohexylglycine Analogs: Interaction is primarily driven by:

  • Hydrophobic (van der Waals) Interactions: The bulky, non-polar ethylcyclohexyl group is highly effective at filling and making favorable contacts within hydrophobic pockets. Its flexibility allows it to adopt an optimal conformation to maximize these interactions.

Expert Insight: The choice of scaffold should be guided by the known or hypothesized nature of the target's binding site. If the binding pocket is rich in aromatic residues and a π-π stacking interaction is believed to be crucial for potency, a phenylglycine analog is the logical starting point.[8] Conversely, if the goal is to simply fill a large, greasy hydrophobic pocket and improve metabolic stability, the 4-ethylcyclohexylglycine analog is a superior choice.[9]

Caption: Conceptual binding interactions for each analog class.

Case Study: Dipeptidyl Peptidase IV (DPP-IV) Inhibitors

Research into DPP-IV inhibitors for type 2 diabetes provides an excellent example of the utility of cyclohexylglycine analogs. A study on substituted 4-amino cyclohexylglycine analogues demonstrated that these compounds can be extremely potent inhibitors of the enzyme.[10] One derivative, a 2,4-difluorobenzenesulfonamide, combined an acceptable in vitro profile with good pharmacokinetic properties in rats and was orally efficacious in mice.[10] This highlights how the cyclohexylglycine scaffold can serve as an effective core for developing drug candidates with favorable ADME profiles.

Part 4: Synthetic Strategies and Experimental Protocols

The synthesis and evaluation of these analogs require robust and reproducible methodologies. The protocols described below are designed as self-validating systems, ensuring the integrity of the generated data.

Protocol 1: Synthesis of a Phenylglycine-based Amide

This protocol details a standard peptide coupling reaction to form an amide bond, a common step in elaborating phenylglycine scaffolds.[11][12]

Caption: General workflow for phenylglycine amide synthesis.

Step-by-Step Methodology:

• Reaction Setup: To a solution of Boc-D,L-phenylglycine (1.0 eq) and a desired primary or secondary amine (1.0 eq) in an anhydrous solvent like Dichloromethane (DCM), add Carbonyldiimidazole (CDI) (1.1 eq) portion-wise at room temperature.

  • Causality: CDI is an excellent coupling reagent that activates the carboxylic acid. Its byproducts (imidazole and CO2) are easily removed, simplifying purification compared to carbodiimide reagents like DCC which produce urea byproducts.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Workup: Dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated aqueous NaHCO3, and brine.

  • Causality: The acid wash removes any unreacted amine and basic byproducts. The base wash removes unreacted carboxylic acid and acidic byproducts. The brine wash removes residual water.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Boc-Deprotection: Dissolve the purified, Boc-protected intermediate in DCM and add Trifluoroacetic Acid (TFA) (10-20 eq). Stir at room temperature for 1-2 hours.

• Isolation: Concentrate the reaction mixture in vacuo to remove excess TFA and solvent. The final product is often obtained as a TFA salt.

Protocol 2: Characterization and Purity Analysis

This protocol is essential for validating the identity and purity of any synthesized compound.

Step-by-Step Methodology:

• Mass Spectrometry (LC-MS): Prepare a ~1 mg/mL solution of the final compound in a suitable solvent (e.g., Methanol or Acetonitrile). Inject onto an LC-MS system to confirm the molecular weight of the desired product and assess its purity by peak area at a relevant UV wavelength (e.g., 214 nm, 254 nm).

  • Trustworthiness: This provides a direct measure of the mass-to-charge ratio, confirming the molecular formula, and gives a quantitative purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve 5-10 mg of the compound in a deuterated solvent (e.g., CDCl3, DMSO-d6). Acquire 1H and 13C NMR spectra.

  • Trustworthiness: NMR provides detailed structural information. The chemical shifts, integration, and coupling patterns of the protons in the 1H spectrum must be consistent with the proposed structure. The number of signals in the 13C spectrum should correspond to the number of unique carbons.

Protocol 3: In Vitro Assay for Biological Activity (DPP-IV Inhibition)

This protocol outlines a common fluorescence-based assay to determine the inhibitory potency (IC50) of a compound against the DPP-IV enzyme.

Caption: Workflow for a fluorescence-based DPP-IV inhibition assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., 4-ethylcyclohexylglycine analog) in assay buffer, typically starting from 100 µM.

• Assay Plate Setup: In a 96-well black plate, add the assay buffer, the DPP-IV enzyme solution, and the test compound dilutions. Include wells for a positive control (known inhibitor) and a negative control (vehicle, e.g., DMSO).

• Pre-incubation: Gently mix and pre-incubate the plate for 10-15 minutes at 37°C to allow the compound to bind to the enzyme.

• Reaction Initiation: Add the fluorogenic substrate, Gly-Pro-AMC (7-amino-4-methylcoumarin), to all wells to start the reaction.

  • Causality: DPP-IV cleaves the Gly-Pro dipeptide, releasing the highly fluorescent AMC molecule. The rate of fluorescence increase is directly proportional to enzyme activity.

• Data Acquisition: Immediately place the plate in a fluorescence plate reader and measure the kinetic increase in fluorescence (Excitation: ~360 nm, Emission: ~460 nm) over 30-60 minutes at 37°C.

• Data Analysis: Calculate the reaction rate (slope of the kinetic read). Determine the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Part 5: Conclusion and Future Perspectives

The decision to use a phenylglycine versus a 4-ethylcyclohexylglycine scaffold is a strategic choice rooted in the fundamental principles of medicinal chemistry.

• Choose Phenylglycine when: The goal is to probe or engage in specific aromatic interactions (π-π, cation-π), or when a more rigid conformation is desired to pre-organize the molecule for binding. It serves as an excellent starting point when the metabolic fate is unknown or deemed manageable.

• Choose 4-Ethylcyclohexylglycine when: The primary objectives are to improve metabolic stability by removing a labile aromatic ring, increase lipophilicity to enhance membrane permeability or fill a large hydrophobic pocket, or to introduce conformational flexibility.

The systematic comparison and application of these distinct scaffolds empower drug discovery teams to rationally design molecules with improved efficacy, selectivity, and pharmacokinetic profiles. Future advancements in computational chemistry will further refine our ability to predict which scaffold will be optimal for a given biological target, but the foundational understanding of their intrinsic differences, as outlined in this guide, will remain a cornerstone of successful drug design.

References

• Liu, H., & D’Souza, M. J. (2014). Synthesis of Nonproteinogenic Amino Acids to Probe Lantibiotic Biosynthesis. Available at: [Link]

• MDPI. (2020). Recent Advances in Rapid Synthesis of Non-proteinogenic Amino Acids from Proteinogenic Amino Acids Derivatives via Direct Photo-Mediated C–H Functionalization. Available at: [Link]

• Walsh, C. T., & O’Connor, S. E. (2011). Nonproteinogenic Amino Acid Building Blocks for Nonribosomal Peptide and Hybrid Polyketide Scaffolds. Available at: [Link]

• Frontiers. (2024). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Available at: [Link]

• Wikipedia. (n.d.). Non-proteinogenic amino acids. Available at: [Link]

• ACS Publications. (2024). Discovery and Profiling of New Multimodal Phenylglycinamide Derivatives as Potent Antiseizure and Antinociceptive Drug Candidates. Available at: [Link]

• MDPI. (2022). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Available at: [Link]

• PubMed. (1993). Phenylglycine derivatives as new pharmacological tools for investigating the role of metabotropic glutamate receptors in the central nervous system. Available at: [Link]

• MDPI. (2019). Phosphonic Acid Analogues of Phenylglycine as Inhibitors of Aminopeptidases: Comparison of Porcine Aminopeptidase N, Bovine Leucine Aminopeptidase, Tomato Acidic Leucine Aminopeptidase and Aminopeptidase from Barley Seeds. Available at: [Link]

• RSC Publishing. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Available at: [Link]

• PubMed. (1993). Phenylglycine derivatives antagonize the excitatory response to Purkinje cells to 1S,3R-ACPD: an in vivo and in vitro study. Available at: [Link]

• Wikipedia. (n.d.). Phenylglycine. Available at: [Link]

• ResearchGate. (2025). Phenyl glycine incorporated glitazones as promising novel antidiabetic agents through PPARγ agonism: Design, synthesis and preclinical studies. Available at: [Link]

• Jane, D. E., et al. (1995). Structure-activity relationships for a series of phenylglycine derivatives acting at metabotropic glutamate receptors (mGluRs). Available at: [Link]

• Drug Design Org. (2005). Structure Activity Relationships. Available at: [Link]

• PubMed. (1994). Phenylglycine derivatives as antagonists of metabotropic glutamate receptors. Available at: [Link]

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• PubMed. (1996). Synthesis and structure-activity relationships of new antitumor taxoids. Effects of cyclohexyl substitution at the C-3' and/or C-2 of taxotere (docetaxel). Available at: [Link]

• PubMed. (2004). 4-Amino cyclohexylglycine analogues as potent dipeptidyl peptidase IV inhibitors. Available at: [Link]

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Introduction: The Structural and Therapeutic Significance of Cyclohexane-Based α-Amino Acids

An In-Depth Technical Guide to the Chemical Stability of Cyclohexane-Based α-Amino Acids

In the landscape of modern drug discovery and development, the quest for molecules with enhanced potency, selectivity, and favorable pharmacokinetic profiles is perpetual. Cyclohexane-based α-amino acids represent a pivotal class of non-proteinogenic amino acids that offer medicinal chemists a powerful tool for achieving these goals. By incorporating a rigid cyclohexane ring, these building blocks introduce conformational constraints into peptide chains and small molecule therapeutics. This rigidity can lock a molecule into a bioactive conformation, enhancing its binding affinity to a biological target and often increasing its resistance to enzymatic degradation.

However, the very structural features that impart these desirable properties also introduce unique chemical stability challenges. A comprehensive understanding of the degradation pathways and the factors influencing the stability of these compounds is not merely an academic exercise; it is a prerequisite for the development of safe, effective, and reliable pharmaceutical products. This guide provides a deep dive into the chemical stability of cyclohexane-based α-amino acids, offering a framework for researchers, scientists, and drug development professionals to anticipate, identify, and mitigate potential stability issues. We will explore the core degradation mechanisms, present a systematic approach to stability assessment through forced degradation studies, and detail the development of robust, stability-indicating analytical methods.

Chapter 1: Fundamental Degradation Pathways

The stability of any active pharmaceutical ingredient (API) is governed by its susceptibility to various degradation mechanisms. For cyclohexane-based α-amino acids, the primary routes of degradation involve hydrolysis, oxidation, and photolysis. These processes can lead to a loss of potency, the formation of potentially toxic impurities, and changes in the physical properties of the drug substance or product.

Hydrolytic Degradation: The Pervasive Threat of Lactamization

One of the most significant stability concerns for cyclic amino acids is their propensity to undergo intramolecular cyclization to form lactams. This is particularly relevant for derivatives where the amino and carboxylic acid groups are positioned to facilitate this reaction. While gabapentin, a well-known γ-amino acid analog, readily forms a toxic lactam, similar pathways can be envisaged for α-amino acid derivatives under certain conditions.[1]

The rate of this degradation is highly dependent on pH and temperature.[2] For many amino acid derivatives, stability is greatest in a slightly acidic to neutral pH range (approximately 5.5 to 6.5).[3] In highly acidic or alkaline conditions, the rate of hydrolysis and subsequent cyclization can increase significantly.

• Mechanism: The reaction is typically initiated by the nucleophilic attack of the amino group on the carbonyl carbon of the carboxylic acid. This intramolecular aminolysis results in the elimination of a water molecule and the formation of a cyclic amide (lactam).

Below is a generalized pathway for this transformation.

Caption: Generalized pathway of lactam formation.

Oxidative Degradation

Oxidative stress is a common cause of drug degradation, often initiated by exposure to atmospheric oxygen, peroxides, or metal ions.[4] For cyclohexane-based α-amino acids, oxidation can occur at two primary sites: the amino acid moiety itself or the cyclohexane ring.

• Oxidative Deamination: The amino group can be oxidized, leading to the formation of an α-keto acid and ammonia.[5][6] This process, known as oxidative deamination, effectively destroys the amino acid structure and leads to a complete loss of its intended biological activity.[7][8] The reaction is often catalyzed by trace metal ions and can be accelerated by exposure to light and elevated temperatures.

• Ring Oxidation: The saturated cyclohexane ring, while generally stable, can be susceptible to radical-mediated oxidation, leading to the formation of hydroxylated or carbonylated derivatives. These impurities can alter the molecule's polarity, solubility, and pharmacological profile.

Photodegradation

Many organic molecules are sensitive to light, and exposure can provide the energy needed to initiate degradation reactions.[9] Photostability testing is a critical component of drug stability programs and is mandated by regulatory bodies under guidelines such as ICH Q1B.[10][11] For cyclohexane-based α-amino acids, light exposure can catalyze both oxidative degradation and other radical-based reactions, leading to a complex mixture of degradants. The extent of degradation depends on the wavelength and intensity of the light, as well as the presence of photosensitizers.[12][13]

Chapter 2: A Framework for Stability Assessment: Forced Degradation Studies

To proactively identify potential degradation pathways and develop appropriate control strategies, forced degradation (or stress testing) studies are essential.[4] These studies involve subjecting the drug substance to conditions more severe than those it would encounter during manufacturing, storage, and use.[14] The goal is to generate degradation products and gain insight into the intrinsic stability of the molecule.

Core Principles of Forced Degradation

A well-designed forced degradation study should achieve a target degradation of approximately 5-20%. This level is sufficient to generate and detect primary degradation products without leading to secondary, less relevant degradants that can complicate analysis. The typical stress conditions employed are:

• Acidic and Basic Hydrolysis: Exposure to mineral acids (e.g., HCl) and bases (e.g., NaOH) across a range of temperatures.[15]

• Oxidation: Treatment with an oxidizing agent, most commonly hydrogen peroxide (H₂O₂).

• Thermal Stress: Exposure to elevated temperatures in both solid and solution states.

• Photolytic Stress: Exposure to a controlled light source that provides both UV and visible radiation, as specified in ICH Q1B.[10][13]

Experimental Protocol: Forced Degradation of a Model Cyclohexane-α-Amino Acid

This protocol provides a step-by-step methodology for conducting a comprehensive forced degradation study.

Objective: To identify the potential degradation products and pathways for "Compound X" (a model cyclohexane-based α-amino acid) under various stress conditions.

Materials:

• Compound X

• Hydrochloric Acid (HCl), 0.1 N and 1 N

• Sodium Hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen Peroxide (H₂O₂), 3%

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid

• Calibrated pH meter, HPLC system with UV/PDA and Mass Spectrometer (MS) detectors, photostability chamber, and oven.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Compound X in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Stress Conditions:

  • Acid Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 N HCl.

    • Store at 60°C for 24 hours.

    • Withdraw samples at appropriate time points (e.g., 2, 8, 24 hours).

    • Neutralize with an equivalent amount of 0.1 N NaOH before analysis.

    • Rationale: Elevated temperature accelerates hydrolysis to identify acid-labile functional groups.[15]

  • Base Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH.

    • Store at 60°C for 24 hours.

    • Withdraw samples and neutralize with 0.1 N HCl.

    • Rationale: To investigate susceptibility to base-catalyzed degradation, such as hydrolysis or intramolecular cyclization.

  • Oxidative Degradation:

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Store at room temperature, protected from light, for 24 hours.

    • Rationale: Hydrogen peroxide is a common oxidizing agent used to simulate oxidative stress.

  • Thermal Degradation:

    • Transfer a small amount of solid Compound X to a vial and place it in an oven at 80°C for 48 hours.

    • Separately, heat the stock solution at 60°C for 48 hours.

    • Rationale: To assess the solid-state and solution-state thermal stability of the molecule.

  • Photodegradation:

    • Expose both solid Compound X and the stock solution to light in a photostability chamber according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[9][10]

    • A control sample should be wrapped in aluminum foil to protect it from light.

    • Rationale: To evaluate the potential for light-induced degradation, a key regulatory requirement.[11]

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating analytical method (see Chapter 3).

The workflow for this process is illustrated below.

Caption: Workflow for a typical forced degradation study.

Chapter 3: Developing Stability-Indicating Analytical Methods

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation. Crucially, it must also be able to separate and resolve the API from its degradation products and any other potential impurities.[16] High-Performance Liquid Chromatography (HPLC) is the workhorse technique for this purpose.[17][18]

Principles of Method Development

Developing a robust HPLC method for non-proteinogenic amino acids involves careful selection of several key parameters:[19]

• Column Chemistry: Reversed-phase (RP) columns (e.g., C18) are often the first choice. However, due to the polar nature of amino acids, Hydrophilic Interaction Liquid Chromatography (HILIC) can provide better retention and selectivity.[16]

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent (typically acetonitrile) is used. The pH of the aqueous phase is a critical parameter for controlling the ionization state and, therefore, the retention of the amino acid and its degradants.

• Detector: A UV detector is commonly used, but many simple amino acids lack a strong chromophore. In such cases, derivatization may be necessary, or more universal detectors like Charged Aerosol Detectors (CAD) or Mass Spectrometers (MS) can be employed. An MS detector is particularly powerful as it provides mass information that is invaluable for identifying unknown degradation products.

Protocol: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method that can separate Compound X from all process impurities and degradation products generated during forced degradation studies.

Methodology:

• Initial Screening:

  • Start with a generic reversed-phase gradient method (e.g., on a C18 column).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% to 95% B over 20 minutes.

  • Analyze an unstressed sample and a mixture of all stressed samples (a "degradation cocktail").

• Method Optimization:

  • pH Adjustment: Evaluate the effect of mobile phase pH on retention and peak shape. Analyze samples using buffers at different pH values (e.g., pH 3, 5, 7). For amino acids, pH dramatically affects their charge and polarity.

  • Column Selection: If co-elution is observed, screen different column chemistries (e.g., a phenyl-hexyl column for different selectivity or a HILIC column for highly polar compounds).

  • Gradient Optimization: Adjust the gradient slope and duration to improve the resolution between the main peak and its closest eluting impurities.

• Peak Purity and Identification:

  • Use a Photodiode Array (PDA) detector to assess peak purity across the entire peak for the API in the stressed samples.

  • Couple the HPLC to a Mass Spectrometer (LC-MS) to obtain the mass-to-charge ratio (m/z) of the API and all impurity peaks. This data is critical for proposing the structures of the degradation products.

• Method Validation (Summary): Once an optimized method is established, it must be validated according to ICH Q2(R1) guidelines. This includes assessing specificity, linearity, accuracy, precision, and robustness. The specificity is proven by demonstrating that the method can resolve the API from all known impurities and degradants.

The following table summarizes hypothetical data from a forced degradation study, illustrating what a final report might contain.

Stress Condition	% Assay of API	% Total Impurities	Major Degradant (m/z)	Putative Identification
Unstressed Control	99.8%	0.2%	-	-
0.1 N HCl, 60°C, 24h	95.2%	4.8%	M-18	Lactam
0.1 N NaOH, 60°C, 24h	91.5%	8.5%	M-18	Lactam
3% H₂O₂, RT, 24h	94.1%	5.9%	M+16	Hydroxylated species
Thermal (80°C, 48h)	98.9%	1.1%	M-44	Decarboxylated species
Photolytic (ICH Q1B)	96.7%	3.3%	M+16, M-1	Oxidative degradants

M represents the molecular weight of the parent API.

Conclusion: A Proactive Approach to Ensuring Stability

The chemical stability of cyclohexane-based α-amino acids is a multifaceted issue that requires a deep and proactive understanding of potential degradation pathways. The inherent structural rigidity that makes these molecules attractive for drug design also dictates their unique stability profiles, with intramolecular lactamization, oxidation, and photolysis being key areas of concern.

By implementing a systematic approach that combines predictive chemical knowledge with rigorous experimental testing, drug development professionals can effectively navigate these challenges. A well-executed forced degradation study is the cornerstone of this process, providing invaluable insights that inform the development of robust, stability-indicating analytical methods. These methods, in turn, are essential for ensuring the quality, safety, and efficacy of the final drug product throughout its lifecycle. Ultimately, a thorough characterization of the chemical stability of these important building blocks is not just a regulatory requirement but a fundamental component of sound scientific development.

References

• FDA. (1996). Q1B Photostability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link][11]

• Certified Laboratories. (2025). Understanding Photostability Testing for Cosmetic & OTC Drug Products. [Link][12]

• Caron Scientific. RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. [Link][13]

• Q-Lab. Understanding ICH Photostability Testing. [Link][9]

• Consensus. Gabapentin Shelf Life. Consensus Academic Search Engine. [Link][[“]]

• Mauer, M. et al. (2002). Stability Studies of Gabapentin in Aqueous Solutions. Semantic Scholar. [Link][2]

• ECA Academy. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. [Link][10]

• Google Patents. CA2411787C - Stable gabapentin having ph within a controlled range. [1]

• Trissel, L.A. Gabapentin – Guaifenesin. Trissel's Stability of Compounded Formulations, 6th Edition. [Link][3]

• BioPharmaSpec. Forced Degradation Studies | ICH Stability Testing. [Link][4]

• Bhandare, P. et al. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research. [Link][16]

• Rawat, T. & Pandey, I.P. (2015). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. International Journal of Pharmaceutical Sciences and Research. [Link]

• Microbiology Notes. (2023). Oxidative and non-Oxidative Deamination. [Link][5]

• LinkedIn. (2025). Forced degradation studies: A critical lens into pharmaceutical stability. [Link][15]

• Biofidus AG. Forced Degradation Studies. [Link][14]

• Ilisz, I. et al. (2012). Enantiomeric separation of nonproteinogenic amino acids by high-performance liquid chromatography. Journal of Chromatography A. [Link][19]

• International Journal of Pharmaceutical and Clinical Research. (2017). Analysis of amino acids by high performance liquid chromatography. [Link][17]

• Semantic Scholar. Determination of amino acid without derivatization by using HPLC - HILIC column. [Link][18]

• Biology LibreTexts. (2026). 18.5: Pathways of Amino Acid Degradation. [Link][21]

• Chemistry LibreTexts. (2022). 10.2: Amino Acids Degradation. [Link][6]

• Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

• Chemistry LibreTexts. (2023). 9.7: Degradation of amino acids. [Link][7]

• YouTube. (2019). Oxidative deamination of amino acids. [Link][22]

• ResearchGate. A) Oxidative deamination of l‐α‐amino acids to 2‐oxoacids, key.... [Link][8]

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(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a non-proteinogenic amino acid characterized by a chiral center at the alpha-carbon and a 4-ethyl-substituted cyclohexyl group. Its unique structural features make it a compound of interest in medicinal chemistry and drug development, where it can be utilized as a building block for the synthesis of novel therapeutic agents. The incorporation of the ethylcyclohexyl moiety can influence the lipophilicity, conformational rigidity, and metabolic stability of parent drug molecules, potentially leading to improved pharmacokinetic and pharmacodynamic profiles. This guide provides a detailed overview of the key molecular properties of this compound.

Molecular Characteristics

The fundamental molecular attributes of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid are pivotal for its application in chemical synthesis and drug design. These properties dictate its reactivity, solubility, and potential biological interactions.

Molecular Formula and Weight

The molecular formula and weight are essential for stoichiometric calculations in synthesis and for the characterization of resulting compounds. Based on the molecular formula of its hydrochloride salt, the properties of the free amino acid have been determined.

Property	Value
Molecular Formula	C₁₀H₁₉NO₂
Molecular Weight	185.26 g/mol

Note: The molecular formula and weight are deduced from the data available for the hydrochloride salt of the compound.

The hydrochloride salt of this amino acid, 2-Amino-2-(4-ethylcyclohexyl)acetic acid hydrochloride, has a molecular formula of C₁₀H₂₀ClNO₂ and a molecular weight of 221.72 g/mol [1].

Structural Information

The three-dimensional structure of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is defined by the stereochemistry at the alpha-carbon and the conformational possibilities of the cyclohexyl ring.

Caption: 2D representation of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid.

Synthesis and Application

The synthesis of related amino cyclohyxyl acetic acid derivatives often involves multi-step processes. For instance, the preparation of 2-(4-aminocyclohexyl)-ethyl acetate has been achieved through a pathway involving a Wittig reaction, condensation, and catalytic hydrogenation, starting from 1,4-cyclohexanedione[2]. Such synthetic routes can be adapted for the preparation of the title compound.

Due to its structural similarity to other amino acids used as building blocks in drug discovery, (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid holds potential as a key intermediate in the synthesis of novel pharmaceuticals. The ethylcyclohexyl group can impart desirable properties such as increased lipophilicity, which can enhance membrane permeability and oral bioavailability of drug candidates.

References

• Google Patents. The preparation method of 2-(4-aminocyclohexyl)

Sources

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Protocols & Analytical Methods

Incorporating 4-Ethylcyclohexylglycine into Solid-Phase Peptide Synthesis (SPPS)

Application Note: AN-SPPS-4ECG-01

Strategic Overview

4-Ethylcyclohexylglycine (4-Et-Chg) is a non-canonical amino acid (NCAA) increasingly utilized in the design of antimicrobial peptides and GLP-1 receptor agonists. Its structural hybridity—combining the lipophilicity of aliphatic residues with the steric bulk of cyclic systems—allows it to target hydrophobic pockets that standard proteinogenic amino acids cannot access.

However, incorporating 4-Et-Chg presents two distinct synthetic challenges:

• Steric Hindrance: The ethyl-substituted cyclohexane ring creates significant steric bulk near the

  -carbon, impeding the approach of activated species during coupling.

• Lipophilic Aggregation: The high hydrophobicity of the side chain can induce on-resin aggregation, leading to deletion sequences (incomplete coupling) or difficult deprotection kinetics.

This guide details an optimized protocol to overcome these barriers, ensuring high crude purity (>85%) and minimizing racemization.

Pre-Synthesis Planning: Materials & Chemistry

Resin Selection

Standard polystyrene (PS) resins often fail with bulky hydrophobic residues due to poor swelling in the growing peptide core.

• Recommendation: Use ChemMatrix® (PEG-PS) or Tentagel resins.

• Loading: Strict adherence to low loading (0.2 – 0.4 mmol/g) is required. High loading promotes inter-chain aggregation, effectively "locking out" the bulky Fmoc-4-Et-Chg-OH monomer.

Reagent Selection Strategy

The choice of coupling reagent is a trade-off between potency (to overcome sterics) and racemization suppression.

Reagent System	Role in 4-Et-Chg Synthesis	Pros	Cons
DIC / Oxyma Pure	Primary Choice	Excellent racemization suppression; safe handling; highly soluble.	Slower kinetics for extremely hindered amines.
HATU / HOAt / Collidine	Difficult Couplings	Highest acylation power (7-membered ring stabilization).	Risk of epimerization if base (DIEA) is excessive.
COMU / TMP	Alternative	Superior suppression of racemization for phenylglycine-like derivatives.	Less stability in solution over time.

Detailed Experimental Protocol

Step 1: Resin Preparation & Swelling

• Solvent: DCM (Dichloromethane) is superior for initial swelling of PS-PEG resins.

• Protocol:

  • Weigh resin into the reaction vessel.

  • Swell in DCM for 30 minutes (critical for opening the polymer matrix).

  • Wash 3x with DMF (Dimethylformamide) to exchange solvent.

Step 2: Fmoc Deprotection

Standard piperidine can be insufficient if the previous residue is bulky.

• Reagent: 20% Piperidine in DMF + 0.1 M Oxyma Pure .

  • Why Oxyma? It suppresses the formation of aspartimide side-reactions and helps solubilize aggregating chains.

• Cycle:

  • Treat 1 x 3 min (Flow wash).

  • Treat 1 x 15 min (Batch reaction).

  • Validation: UV monitoring of the fulvene-piperidine adduct is recommended.

Step 3: Coupling Fmoc-4-Et-Chg-OH (The "Incoming" Step)

This step attaches the bulky residue to the growing chain.

• Stoichiometry: 4.0 eq Amino Acid / 4.0 eq DIC / 4.0 eq Oxyma Pure.

• Concentration: Maintain high concentration (0.3 M – 0.5 M ) to drive kinetics.

• Temperature: 50°C (Microwave or heated reactor) or 75°C for 10 mins.

  • Note on Heat: While heat promotes coupling, do not exceed 75°C to avoid

    -lactam formation or premature Fmoc cleavage.

• Procedure:

  • Dissolve Fmoc-4-Et-Chg-OH and Oxyma in minimal DMF.

  • Add DIC immediately prior to addition to resin.

  • React for 60 minutes (if room temp) or 15 minutes (if 50°C).

Step 4: Coupling the Next Residue (The "Outgoing" Step)

CRITICAL: The amine of the deprotected 4-Et-Chg is sterically shielded by the ethyl-cyclohexyl ring. This is the most common point of failure (deletion).

• Strategy: Double Coupling is mandatory .

• Coupling 1: DIC / Oxyma (4 eq), 50°C, 30 min.

• Coupling 2: HATU / HOAt / TMP (3 eq), 50°C, 30 min.

  • Why Switch? Changing the activation type (Carbodiimide

    Uronium) attacks the difficult amine from different mechanistic pathways.

Visualization of the Optimized Cycle

The following diagram illustrates the specific modifications required for 4-Et-Chg compared to standard SPPS.

Caption: Modified SPPS cycle emphasizing thermal assistance and double-coupling logic for sterically hindered residues.

Quality Control & Troubleshooting

In-Process Testing

Because 4-Et-Chg is a primary amine, the Kaiser Test (Ninhydrin) is effective.

• Protocol: Heat a few resin beads with Kaiser reagents at 100°C for 2 mins.

• Result:

  • Blue/Purple beads: Free amine present (Incomplete coupling).

    Recouple.

  • Yellow/Clear solution: Coupling complete.

Aggregation Monitoring

If the resin bed volume decreases significantly during synthesis, aggregation is occurring.

• Remedy: Perform "Magic Wash" before the difficult coupling:

  • DCM / DMF / NMP (1:1:1) with 1% Triton X-100 or 0.4M LiCl.

Cleavage and Isolation

Lipophilic peptides often "stick" to the resin or precipitate with the scavenger.

• Cocktail: 92.5% TFA / 2.5% TIS / 2.5% H2O / 2.5% DODT.

• Precipitation: Do not use ice-cold ether immediately. First, evaporate most TFA under nitrogen. Then add ether. If the peptide is very lipophilic, it may dissolve in ether; in this case, use Hexane/Ether (1:1) to force precipitation.

References

• CEM Corporation. (2025). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. [Link]

• National Institutes of Health (PMC). (2015). Advances in Fmoc solid‐phase peptide synthesis. [Link]

• ResearchGate. (2024). Solubility of reagents (Fmoc-AA-OH and additive coupling reagents) in PolarClean. [Link]

Overcoming the Steric Barrier: Advanced Strategies for Coupling Hindered Amino Acids

Executive Summary

The synthesis of peptides containing sterically hindered residues—such as

-disubstituted amino acids (e.g., Aib), N-methylated residues, or bulky side chains (Val, Ile, Thr, tert-Leu)—presents a kinetic barrier that standard carbodiimide chemistry cannot overcome. Incomplete coupling leads to deletion sequences (des-peptides) that are often impossible to separate from the target product by HPLC.

This guide moves beyond the traditional HOBt/HBTU paradigms, which are now considered obsolete due to safety (explosivity) and lower efficiency.[1] We focus on the "Gold Standard" of modern peptide chemistry: Oxyma Pure -based activation (COMU) and Phosphonium salts (PyAOP) for extreme hindrance, validated by microwave-assisted solid-phase peptide synthesis (SPPS).

Mechanistic Insight: The Kinetic Barrier

Steric hindrance blocks the trajectory of the amine nucleophile attacking the activated carbonyl. To overcome this, we must manipulate the Arrhenius equation parameters:

• Increase

  (Rate Constant): Use leaving groups with lower pKa (Oxyma/HOAt) to create a more electrophilic active ester.

• Increase

  (Temperature): Microwave irradiation provides direct dielectric heating to the dipole of the peptide backbone, overcoming chain aggregation.

• Prevent Side Reactions: Slow kinetics increase the window for racemization (epimerization) and guanidinylation.

The Guanidinylation Trap

Critical Warning: When coupling onto a hindered secondary amine (e.g., N-methyl), do not use Uronium salts (HATU, HBTU, COMU) with prolonged reaction times. The slow coupling rate allows the unreacted amine to attack the guanidinium moiety of the coupling reagent itself, permanently capping the chain.

• Solution: Use Phosphonium salts (PyAOP, PyBOP) or Carbodiimides (DIC) for N-methylated acceptors.[2]

Reagent Selection Matrix

Reagent Class	Reagent	Active Species	Best Use Case	Risk Profile
Uronium	COMU	Oxyma Ester	Primary Choice. General hindered couplings (Aib, Val, Ile).	High reactivity; stable.[1][3] Safer than HATU.[4]
Uronium	HATU	OAt Ester	Legacy Gold Standard. Extreme hindrance/Macrocyclization.	Guanidinylation risk with slow amines. High cost.
Phosphonium	PyAOP	OAt Ester	N-Methylated Amines. Coupling onto secondary amines.[2]	No guanidinylation. Expensive.
Carbodiimide	DIC + Oxyma	Oxyma Ester	Green chemistry, low racemization (Cys/His).	Slower kinetics than COMU/HATU.

Visualizing the Workflow

The following decision tree outlines the logical selection of reagents based on the specific steric challenge.

Figure 1: Decision matrix for selecting coupling conditions based on steric hindrance type.

Detailed Experimental Protocols

Protocol A: The Modern Standard (COMU/Oxyma)

Application: Coupling bulky amino acids (Val, Ile, Aib) onto primary amines. Rationale: COMU generates the Oxyma active ester in situ, which is more stable and less explosive than OBt esters, with reactivity comparable to HATU.

Reagents:

• 0.5 M COMU in DMF.

• 0.5 M Oxyma Pure in DMF (optional additive for stability).

• 2.0 M DIEA (Diisopropylethylamine) in NMP.

Step-by-Step:

• Resin Preparation: Swell resin (0.1 mmol scale) in DMF for 20 min. Drain.

• Activation:

  • Dissolve Fmoc-AA-OH (5.0 equiv) and COMU (5.0 equiv) in minimal DMF.

  • Add DIEA (10.0 equiv).

  • Critical: Allow pre-activation for exactly 30 seconds . (Longer activation risks epimerization).

• Coupling:

  • Add mixture to resin.[5]

  • Microwave: Ramp to 75°C over 2 min; hold at 75°C for 5 min (25W max power).

  • Alternative (Room Temp): Shake for 60 min.

• Wash: DMF (4 x 30 sec).

Protocol B: The "Difficult" Coupling (PyAOP)

Application: Coupling onto an N-methylated residue or secondary amine.[6] Rationale: Phosphonium salts (PyAOP) avoid the formation of guanidinium byproducts that terminate the chain.

Reagents:

• 0.5 M PyAOP in NMP.

• 0.5 M HOAt or Oxyma Pure in NMP.

• 2.0 M DIEA in NMP.

Step-by-Step:

• Double Coupling Strategy: This step is mandatory for N-methyl acceptors.

• Cycle 1:

  • Dissolve Fmoc-AA-OH (5.0 equiv), PyAOP (5.0 equiv), and Oxyma Pure (5.0 equiv).

  • Add DIEA (10.0 equiv).

  • Add to resin immediately (in situ activation preferred).

  • Microwave: 75°C for 10 min. Drain.

• Cycle 2: Repeat the exact procedure above with fresh reagents.

• Monitoring: Standard Kaiser tests fail on secondary amines. Use the Chloranil Test or micro-cleavage LC-MS to verify completion.

Quality Control & Troubleshooting

Validation Methods

Do not rely on UV monitoring alone. Steric couplings often show "slow" kinetics that mimic deprotection spikes.

• Chloranil Test: Specific for secondary amines (N-methyl).

  • Positive (Uncoupled): Dark Blue.

  • Negative (Coupled): Colorless/Yellow.

• Micro-Cleavage:

  • Take ~2mg resin. Treat with 50uL TFA/TIS/H2O (95:2.5:2.5) for 15 min.

  • Inject supernatant into LC-MS. Look for [M-Residue]+ peaks (Deletion sequences).

Mechanism of Activation (Graphviz)

Understanding the active ester formation helps in troubleshooting low yields.

Figure 2: Mechanism of COMU-mediated activation. The rapid formation of the Oxyma ester is critical for efficiency.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup.[4][7][8][9][10] Chemical Reviews, 111(11), 6557–6602.[4][10] [Link]

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[9][11][12] Chemistry – A European Journal, 15(37), 9394–9403.[11] [Link]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[3][4][5][8][9][11][12][13] Journal of the American Chemical Society, 115(10), 4397–4398. [Link]

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943. [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. peptide.com [peptide.com]
• 3. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pnas.org [pnas.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Peptide coupling reagents, more than a letter soup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. peptidechemistry.org [peptidechemistry.org]
• 12. Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of Novel Cariprazine Analogs Utilizing 4-Substituted Cyclohexyl Amino Acid Scaffolds: An Application Guide

Abstract

This technical guide provides a comprehensive framework for the design and synthesis of novel cariprazine analogs. Leveraging 4-substituted cyclohexyl amino acids as versatile building blocks, we present detailed, field-tested protocols for the strategic modification of the core cariprazine structure. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore new chemical space around this important antipsychotic agent. The methodologies described herein are grounded in established synthetic organic chemistry principles, with a focus on robust, reproducible, and scalable reactions. We detail the critical reaction steps, including reductive amination and urea formation, and provide insights into reaction optimization and troubleshooting.

Introduction: The Rationale for Cariprazine Analog Development

Cariprazine is a third-generation atypical antipsychotic distinguished by its unique pharmacological profile.[1][2] It functions as a partial agonist at dopamine D2 and D3 receptors, with a notable preference for the D3 receptor, and also interacts with serotonin 5-HT1A and 5-HT2A receptors.[1][3][4][5] This complex mechanism of action is thought to contribute to its efficacy in treating a wide spectrum of symptoms associated with schizophrenia and bipolar disorder.[2][3][6]

The development of cariprazine analogs is driven by the pursuit of improved therapeutic agents with enhanced efficacy, selectivity, and pharmacokinetic properties. The cyclohexyl moiety of cariprazine is a key structural element that influences its binding to target receptors and its overall physicochemical properties.[7] By introducing various substituents at the 4-position of the cyclohexane ring, researchers can systematically probe the structure-activity relationship (SAR) and potentially discover new compounds with superior clinical profiles. The use of 4-substituted cyclohexyl amino acids as starting materials provides a convergent and flexible synthetic route to a diverse library of cariprazine analogs.

Strategic Overview of the Synthetic Approach

The synthesis of cariprazine analogs from 4-substituted cyclohexyl amino acids can be conceptually divided into two main stages: the formation of the key piperazine-cyclohexane intermediate via reductive amination, followed by the introduction of the urea moiety. This retrosynthetic approach allows for the late-stage diversification of the analogs, a highly desirable feature in medicinal chemistry programs.

The general synthetic workflow is depicted below:

Caption: High-level workflow for the synthesis of cariprazine analogs.

Core Synthetic Protocols

The following protocols are presented as a general guide and may require optimization based on the specific nature of the substituent on the cyclohexyl ring.

Protocol 1: Synthesis of the Piperazine-Cyclohexane Intermediate via Reductive Amination

Reductive amination is a robust and widely used method for the formation of carbon-nitrogen bonds.[8][9][10][11] In this key step, the aldehyde derived from the protected 4-substituted cyclohexyl amino acid is reacted with 1-(2,3-dichlorophenyl)piperazine in the presence of a reducing agent.

3.1.1 Materials

Reagent	Purpose
Protected 4-substituted cyclohexyl aldehyde	Starting material
1-(2,3-Dichlorophenyl)piperazine	Amine component
Sodium triacetoxyborohydride (STAB)	Reducing agent
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	Solvent
Acetic Acid	Catalyst

3.1.2 Step-by-Step Procedure

• To a solution of the protected 4-substituted cyclohexyl aldehyde (1.0 eq) in anhydrous DCM, add 1-(2,3-dichlorophenyl)piperazine (1.1 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the reaction mixture.

• Stir the mixture at room temperature for 1 hour to allow for the formation of the iminium ion intermediate.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Note: STAB is a milder and more selective reducing agent compared to sodium borohydride for reductive aminations.

• Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Amine Deprotection and Urea Formation

The final step in the synthesis of cariprazine analogs involves the deprotection of the amine on the cyclohexane ring, followed by the formation of the dimethylurea moiety.

3.2.1 Materials

Reagent	Purpose
Protected piperazine-cyclohexane intermediate	Starting material
Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in Dioxane	Deprotecting agent (for Boc group)
Palladium on Carbon (Pd/C) and Hydrogen gas	Deprotecting agent (for Cbz group)
Dimethylcarbamoyl chloride	Urea forming reagent
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)	Base
Dichloromethane (DCM)	Solvent

3.2.2 Step-by-Step Procedure

• Deprotection (Boc group): Dissolve the protected piperazine-cyclohexane intermediate (1.0 eq) in a 1:1 mixture of DCM and TFA. Stir at room temperature for 1-2 hours until the deprotection is complete (monitored by TLC or LC-MS). Remove the solvent and excess TFA under reduced pressure.

• Deprotection (Cbz group): Dissolve the protected intermediate in methanol and add a catalytic amount of 10% Pd/C. Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the deprotection is complete. Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• Dissolve the resulting deprotected amine in anhydrous DCM and cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.5 eq) followed by the dropwise addition of dimethylcarbamoyl chloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir overnight.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final cariprazine analog by flash column chromatography or recrystallization.

Characterization and Data

The synthesized analogs should be thoroughly characterized by standard analytical techniques to confirm their structure and purity.

Analytical Technique	Expected Observations
¹H NMR	Characteristic peaks for the aromatic protons of the dichlorophenyl group, piperazine protons, cyclohexyl protons, and the dimethylurea methyl groups.
¹³C NMR	Resonances corresponding to all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated mass of the analog.
High-Performance Liquid Chromatography (HPLC)	A single major peak indicating the purity of the compound.

The following diagram illustrates the key structural components of a cariprazine analog and their expected chemical shifts in ¹H NMR spectroscopy.

Caption: Key structural fragments and their general ¹H NMR shifts.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low yield in reductive amination	Incomplete iminium ion formation; Inactive reducing agent.	Increase reaction time for iminium formation; Use fresh sodium triacetoxyborohydride.
Side products in urea formation	Reaction of dimethylcarbamoyl chloride with the piperazine nitrogens.	Use a bulky protecting group on the piperazine if necessary; Optimize reaction conditions (lower temperature, slow addition).
Difficulty in purification	Similar polarity of starting material and product.	Use a different solvent system for column chromatography; Consider derivatization to aid separation.

Conclusion

The synthetic strategies outlined in this application note provide a robust and flexible platform for the preparation of a wide range of novel cariprazine analogs. By systematically varying the substituent at the 4-position of the cyclohexyl ring, researchers can effectively explore the structure-activity landscape of this important class of antipsychotic agents. The detailed protocols and troubleshooting guide are intended to facilitate the efficient and successful synthesis of these target molecules, ultimately contributing to the discovery of new and improved therapeutics for the treatment of complex psychiatric disorders.

References

• Psychopharmacology Institute. (2021, April 11). Cariprazine - Mechanism of Action | Psychopharmacology | Clinical Application. Retrieved from [Link]

• Bepharco. (2022, November 21). The Mechanism of Action of Cariprazine in Schizophrenia. Retrieved from [Link]

• AbbVie Inc. Mechanism of Action - VRAYLAR® (cariprazine). Retrieved from [Link]

• Bentham Science Publishers. (2022, January 1). Synthesis of Antipsychotic Drug, Cariprazine: An Improved and Commercially Viable Synthetic Approach. Retrieved from [Link]

• Wikipedia. Cariprazine. Retrieved from [Link]

• Chen, X., Ni, F., Liu, Y., Fu, L., & Li, J. (2016). A New and Practical Synthesis of Cariprazine through the Facile Construction of 2-[trans-4-(3,3-Dimethylureido)cyclohexyl]acetic Acid. Synthesis, 48.

• Patsnap. (2024, July 17). What is the mechanism of Cariprazine hydrochloride?. Retrieved from [Link]

• Singavarapu, A., Reddipalli, G. S., & Ghojala, V. R. (2022). Synthesis of Antipsychotic Drug, Cariprazine: An Improved and Commercially Viable Synthetic Approach. Letters in Organic Chemistry, 19(1), 64-70.

• Ingenta Connect. (2022, January 1). Synthesis of Antipsychotic Drug, Cariprazine: An Improved and Commercially Viable Synthetic Approach. Retrieved from [Link]

• ResearchGate. A New and Practical Synthesis of Cariprazine through the Facile Construction of 2-[trans-4-(3,3-Dimethylureido)cyclohexyl]acetic Acid. Retrieved from [Link]

• Farkas, V., et al. (2024, April 18). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine.

• ResearchGate. The synthesis of the key intermediate of cariprazine a Retrosynthetic.... Retrieved from [Link]

• ResearchGate. Review of Synthetic Approaches toward the Synthesis of Cariprazine, an Antipsychotic Drug. Retrieved from [Link]

• ResearchGate. Antipsychotic drug Cariprazine synthesis: An improved and commercially viable synthetic approach. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 23(12), 3073.
• Lv, C., et al. (2022). From amides to urea derivatives or carbamates with chemospecific C–C bond cleavage at room temperature. Organic Chemistry Frontiers, 9(5), 1334-1340.
• Google Patents. WO2015056164A1 - 1,4-cyclohexylamine derivatives and processes for the preparation thereof.
• Google Patents. US9718795B2 - 1,4-cyclohexylamine derivatives and processes for the preparation thereof.

• Luxembourg Bio Technologies. (2008, June 23). Amide bond formation: beyond the myth of coupling reagents. Retrieved from [Link]

• UCL Discovery. A green chemistry perspective on catalytic amide bond formation. Retrieved from [Link]

• Churcher, I., et al. (2006). 4-substituted cyclohexyl sulfones as potent, orally active gamma-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(2), 280-284.

• ResearchGate. (PDF) CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. Retrieved from [Link]

• Royal Society of Chemistry. (2024, November 6). Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation. Retrieved from [Link]

• Fiveable. (2025, August 15). 1,4-disubstituted cyclohexanes Definition - Organic.... Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 4.4: Substituted Cyclohexanes. Retrieved from [Link]

Sources

• 1. psychscenehub.com [psychscenehub.com]
• 2. Cariprazine - Wikipedia [en.wikipedia.org]
• 3. The Mechanism of Action of Cariprazine in Schizophrenia - Bepharco [bepharco.com]
• 4. VRAYLAR® (cariprazine) | Mechanism of Action [vraylarhcp.com]
• 5. What is the mechanism of Cariprazine hydrochloride? [synapse.patsnap.com]
• 6. medkoo.com [medkoo.com]
• 7. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eurekaselect.com [eurekaselect.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. Synthesis of Antipsychotic Drug, Cariprazine: An Improved and Com...: Ingenta Connect [ingentaconnect.com]
• 11. researchgate.net [researchgate.net]

Application Notes & Protocols: A Guide to the Boc-Chemistry Compatibility of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

Prepared by: Gemini, Senior Application Scientist

Introduction and Scientific Context

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a non-proteinogenic amino acid characterized by a bulky, lipophilic ethylcyclohexyl side chain. Its unique structure makes it a valuable building block for the synthesis of novel peptides and peptidomimetics in drug discovery. The incorporation of such unnatural amino acids can impart specific properties to a peptide, such as increased metabolic stability, enhanced receptor affinity, or controlled conformational constraints.

The successful integration of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid into a peptide sequence via solid-phase peptide synthesis (SPPS) or solution-phase methods is critically dependent on a robust protecting group strategy. The tert-butoxycarbonyl (Boc) group is a cornerstone of peptide chemistry, serving as an acid-labile protecting group for the α-amino moiety.[1][2] Its widespread use stems from its stability under a broad range of nucleophilic and basic conditions, allowing for the selective deprotection of other functional groups.[3][][]

This document provides a detailed technical guide on the Boc-chemistry compatibility of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid. We will explore the fundamental principles, provide validated protocols for Boc protection and deprotection, and discuss the strategic considerations arising from the compound's significant steric hindrance.

Core Principles of Boc-Chemistry

The Boc protecting group strategy revolves around two key transformations: the protection of the α-amino group and its subsequent selective removal.

• Boc Protection: The amino group is converted into a tert-butyl carbamate. This is most commonly achieved by reacting the amino acid with di-tert-butyl dicarbonate, often referred to as Boc anhydride ((Boc)₂O), under basic conditions.[1][6] The base deprotonates the amino group, enhancing its nucleophilicity to attack one of the carbonyl carbons of the Boc anhydride.[1][7] The resulting carbamate is stable to most bases and nucleophiles.[6]

• Boc Deprotection: The removal of the Boc group is accomplished using moderately strong acids, with trifluoroacetic acid (TFA) being the most common reagent.[1][6] The mechanism involves protonation of the carbonyl oxygen, followed by the cleavage of the tert-butyl-oxygen bond to form a highly stable tert-butyl cation and a carbamic acid intermediate. This intermediate readily decarboxylates to release the free amine as an ammonium salt.[1]

The success of Boc-based synthesis strategies depends on the differential acid lability between the α-amino Boc group and more acid-stable side-chain protecting groups.[1][2]

Physicochemical Properties & Structural Considerations

A thorough understanding of the substrate's properties is essential for protocol design.

Property	Value	Source
Molecular Formula	C₁₀H₁₉NO₂	ChemScene[8]
Molecular Weight	185.26 g/mol	ChemScene[8]
Structure	(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid	-
Key Structural Feature	Bulky, non-polar 4-ethylcyclohexyl group at the α-carbon.	-
Predicted Challenge	Significant steric hindrance around the α-amino and α-carboxyl groups.	BenchChem[9]

The primary challenge associated with this amino acid is the steric bulk of the 4-ethylcyclohexyl moiety. This hindrance can impede the approach of reagents to the reactive centers, potentially leading to slower reaction rates or incomplete conversions during both protection and subsequent coupling steps.[9] Therefore, reaction conditions must be carefully optimized to overcome this high activation energy barrier.[9]

Experimental Protocols

Protocol 1: Nα-Boc Protection of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

This protocol details the standard procedure for introducing the Boc protecting group using di-tert-butyl dicarbonate.

Caption: Workflow for Nα-Boc protection.

Reagent	Molar Eq.	Notes
(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid	1.0	Starting material.
Di-tert-butyl dicarbonate ((Boc)₂O)	1.1 - 1.2	The protecting group source.[1]
Sodium Hydroxide (NaOH)	2.0	Base to deprotonate the amino and carboxyl groups.[1]
1,4-Dioxane	-	Organic co-solvent.
Deionized Water	-	Aqueous co-solvent.
Ethyl Acetate	-	For extraction and washing.
1N Hydrochloric Acid (HCl)	As needed	For acidification during work-up.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	-	Drying agent.

• Dissolution: In a round-bottom flask, dissolve (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid (1.0 equiv) in a 1:1 mixture of 1,4-dioxane and water containing sodium hydroxide (2.0 equiv). Stir until a clear solution is obtained.

  • Scientist's Note: A biphasic solvent system is crucial. The aqueous base deprotonates the amino acid, making it water-soluble, while the dioxane ensures the miscibility of the organic (Boc)₂O reagent.[]

• Cooling: Cool the solution to 0°C in an ice-water bath. This helps to control the exothermicity of the reaction and minimize potential side reactions.

• Reagent Addition: Add di-tert-butyl dicarbonate (1.1-1.2 equiv) to the cooled solution while maintaining vigorous stirring.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and continue stirring for 4-12 hours.

  • Scientist's Note: Due to the steric hindrance of the ethylcyclohexyl group, the reaction may require a longer duration compared to smaller amino acids. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the bulk of the 1,4-dioxane.

• Washing: Wash the remaining aqueous layer with ethyl acetate (2x) to remove any unreacted (Boc)₂O and other non-polar byproducts. Discard the organic layers.

• Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2-3 by the dropwise addition of 1N HCl. The Boc-protected amino acid will precipitate out of the solution.

• Extraction: Extract the product from the acidified aqueous layer with ethyl acetate (3x).

• Drying and Isolation: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield the final product, typically as a white solid or a viscous oil.

Protocol 2: Boc Deprotection in Peptide Synthesis

This protocol describes the removal of the Boc group from the N-terminus of a peptide chain, a critical step in Boc-based SPPS.

Caption: Mechanism of acid-catalyzed Boc deprotection.

Reagent	Concentration / Amount	Notes
Boc-protected peptide-resin	1.0 equiv	The substrate for deprotection.
Trifluoroacetic Acid (TFA)	25-50% in DCM	The deprotecting agent.[1]
Dichloromethane (DCM)	-	Solvent.
Scavenger (e.g., Anisole, Thioanisole)	1-5% (v/v)	Optional, but recommended to trap the tert-butyl cation.[6]
Diisopropylethylamine (DIEA)	5-10% in DCM	For neutralization step.

• Resin Swelling: Swell the Boc-protected peptide-resin in DCM for 20-30 minutes.

• Pre-wash: Drain the DCM and perform a quick pre-wash with the deprotection solution (e.g., 50% TFA in DCM) for 1-2 minutes. Drain the solution.

• Deprotection: Add a fresh portion of the deprotection solution to the resin and agitate for 20-30 minutes at room temperature.

  • Scientist's Note: The tert-butyl cation generated during this step is a reactive electrophile.[10] If the peptide sequence contains nucleophilic residues like Tryptophan or Methionine, the addition of a scavenger is critical to prevent side-chain alkylation.[2]

• Washing: Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times) to remove all traces of acid.

• Neutralization: To prepare for the next coupling step, the resulting trifluoroacetate salt of the N-terminal amine must be neutralized. Wash the resin with a solution of 5-10% DIEA in DCM (2 times, 5 minutes each).

• Final Wash: Wash the resin again with DCM (3-5 times) to remove excess DIEA. The resin is now ready for the subsequent amino acid coupling step.

Compatibility and Strategic Considerations

Coupling Reactions

The steric bulk of the Boc-protected (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid derivative presents a significant challenge for amide bond formation. Standard coupling reagents may result in low yields or require extended reaction times.

• Recommended Strategy: Employ highly potent coupling reagents known to overcome steric hindrance. Urnonium/Guanidinium-based reagents are preferred.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Optimization: Double coupling (repeating the coupling step with fresh reagents) or increasing the reaction temperature (e.g., to 40-50°C) may be necessary to drive the reaction to completion.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Boc Protection	Insufficient reaction time due to steric hindrance; Inadequate base.	Extend reaction time and monitor by TLC; Ensure 2.0 equivalents of a strong base like NaOH are used.
Low Yield in Coupling Step	Steric hindrance preventing amide bond formation; Inappropriate coupling reagent.	Use a more powerful coupling reagent like HATU or HBTU; Perform a double coupling; Cautiously increase reaction temperature.[9]
Side-product formation during Deprotection	Alkylation of nucleophilic side chains (Trp, Met, Cys) by the tert-butyl cation.	Always include a scavenger such as anisole or thioanisole (1-5%) in the TFA deprotection cocktail.[2][10]
Difficulty in Purification	Unreacted starting materials and reagent byproducts.	For the Boc-protection step, ensure the aqueous wash and acidification steps are performed carefully to separate byproducts. For peptide purification, use a steep gradient in reverse-phase HPLC to resolve the bulky peptide from contaminants.

Conclusion

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a valuable synthetic building block compatible with standard Boc-based protection strategies. While the inherent steric hindrance of the ethylcyclohexyl group necessitates procedural optimizations—specifically longer reaction times for protection and the use of high-potency reagents for coupling—its integration into peptide scaffolds is robust and achievable. By following the detailed protocols and strategic recommendations outlined in this guide, researchers can confidently and successfully utilize this unique amino acid to advance their drug development and chemical biology programs.

References

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. [Link]

• Ataman Kimya. (n.d.). DIBOC (DI-TERT-BUTYL CARBONATE). [Link]

• Vaia. (n.d.). The BOC-protecting group may be added by treatment of an amino acid with di- tert-butyl dicarbonate as shown in the following reaction sequence. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• The Royal Society of Chemistry. (2015). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. [Link]

• ResearchGate. (n.d.). A schematic representation of peptide synthesis using Boc protected.... [Link]

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism –. [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. [Link]

• National Institutes of Health. (n.d.). Synthesis of Nonproteinogenic Amino Acids to Probe Lantibiotic Biosynthesis. [Link]

• PubChem. (n.d.). 2-(4-aminocyclohexyl)acetic Acid. [Link]

• ChemBK. (2024). (2R)-amino(cyclohexyl)ethanoic acid. [Link]

• Google Patents. (n.d.). CN108424371B - The preparation method of 2-(4-aminocyclohexyl)

• RSC Publishing. (2013). Dual protection of amino functions involving Boc. [Link]

• ResearchGate. (n.d.). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. [Link]

• PubChem. (n.d.). 2-Amino-2-(3-methylcyclohexyl)acetic acid. [Link]

• PubChem. (n.d.). Ethyl 2-[4-(Boc-amino)cyclohexyl]acetate. [Link]

• Google Patents. (n.d.). WO2010070368A1 - Process for the preparation of trans 4-amino-cyclohexyl acetic acid ethyl ester hcl.

• MDPI. (2023). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino. [Link]

• Aaron Chemistry GmbH. (n.d.). 1344280-49-4 | MFCD31654263 | 2-Amino-2-(4-ethylcyclohexyl)acetic acid hydrochloride. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 7. vaia.com [vaia.com]
• 8. chemscene.com [chemscene.com]
• 9. benchchem.com [benchchem.com]
• 10. total-synthesis.com [total-synthesis.com]

Application Notes and Protocols for the Design of GPCR-Targeting Peptides with Hydrophobic Non-Natural Residues

Abstract

G protein-coupled receptors (GPCRs) represent a vast and therapeutically significant class of cell surface receptors, targeted by a large portion of currently marketed drugs.[1][2][3] Peptides have emerged as highly promising therapeutic agents for targeting GPCRs due to their potential for high affinity, selectivity, and potency compared to small molecules.[4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, synthesis, and characterization of GPCR-targeting peptides, with a specific focus on the incorporation of hydrophobic non-natural residues to enhance therapeutic properties. Detailed protocols for key experimental workflows are provided, alongside an in-depth discussion of the underlying scientific principles.

Introduction: The Rationale for Hydrophobic Non-Natural Residues in GPCR-Targeting Peptides

GPCRs are integral membrane proteins that play a crucial role in cellular signaling by transducing extracellular signals into intracellular responses.[2][6] They are involved in a myriad of physiological processes, making them attractive targets for therapeutic intervention in a wide range of diseases.[7][8] While native peptides can be effective GPCR ligands, their therapeutic potential is often limited by poor metabolic stability, low bioavailability, and rapid clearance.[][10]

The incorporation of non-natural amino acids (nnAAs) into peptide sequences offers a powerful strategy to overcome these limitations.[][11][12] Hydrophobic nnAAs, in particular, can confer several advantageous properties:

• Enhanced Metabolic Stability: The unique side-chain structures of nnAAs can render the peptide resistant to enzymatic degradation by proteases, a major hurdle in the development of peptide-based therapeutics.[][12]

• Increased Binding Affinity and Selectivity: The introduction of novel hydrophobic interactions between the peptide and the receptor can lead to tighter and more specific binding, improving potency and reducing off-target effects.[][13]

• Modulation of Pharmacokinetic Properties: Altering the overall hydrophobicity of a peptide can influence its absorption, distribution, metabolism, and excretion (ADME) profile, potentially leading to improved bioavailability and a longer duration of action.[10]

• Induction of Specific Receptor Conformations: The unique steric and electronic properties of nnAAs can help to stabilize specific active or inactive conformations of the GPCR, allowing for the fine-tuning of downstream signaling pathways.[4]

This guide will walk you through the essential steps of designing, synthesizing, and evaluating GPCR-targeting peptides that leverage the power of hydrophobic non-natural residues.

Design Strategies for GPCR-Targeting Peptides

The design of a successful GPCR-targeting peptide is a multi-faceted process that requires careful consideration of the target receptor, the desired therapeutic effect (agonist or antagonist), and the physicochemical properties of the peptide itself.

Target Selection and Lead Identification

The initial step involves identifying a GPCR target of therapeutic interest and a lead peptide sequence. This lead can be derived from:

• Endogenous peptide ligands: Many GPCRs are naturally activated by peptide hormones or neurotransmitters.[14]

• Peptide libraries: Screening combinatorial peptide libraries can identify novel sequences that bind to the target GPCR.[11]

• Structure-based design: With the increasing availability of GPCR crystal structures, computational methods can be used to design peptides that fit into the receptor's binding pocket.[3]

Incorporating Hydrophobic Non-Natural Amino Acids

Once a lead peptide is identified, the next step is to strategically replace one or more of the natural amino acids with hydrophobic nnAAs. The choice of which residue(s) to replace and which nnAA to use is critical.

Table 1: Examples of Hydrophobic Non-Natural Amino Acids for Peptide Design

Non-Natural Amino Acid	Structure	Rationale for Incorporation
Biphenylalanine (Bip)	A phenylalanine analog with a second phenyl ring.	Increases hydrophobicity and can engage in pi-pi stacking interactions with aromatic residues in the receptor binding pocket.
Naphthylalanine (Nal)	A phenylalanine analog with a naphthalene ring system.	Offers a larger hydrophobic surface area than phenylalanine, potentially leading to stronger hydrophobic interactions.
Pyrenylalanine (Pya)	Contains a large, planar pyrene group.	Can act as a fluorescent probe to study peptide-receptor interactions and provides significant hydrophobicity.
Cyclohexylalanine (Cha)	An alanine analog with a cyclohexyl group.	Increases steric bulk and hydrophobicity, potentially restricting conformational flexibility and enhancing binding.

The selection of nnAAs should be guided by structure-activity relationship (SAR) studies, where the impact of different substitutions on binding affinity and functional activity is systematically evaluated.[3] Computational modeling can also be a valuable tool to predict the effects of nnAA incorporation on peptide structure and receptor binding.[13]

Synthesis and Purification of Modified Peptides

Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) is the most widely used method for the chemical synthesis of peptides.[15][16] It is a highly efficient and versatile technique that allows for the straightforward incorporation of both natural and non-natural amino acids into a growing peptide chain.[11][15]

The general workflow for SPPS is as follows:

• Resin Selection and Loading: The C-terminal amino acid of the peptide is attached to an insoluble polymer resin.

• Deprotection: The N-terminal protecting group (e.g., Fmoc) of the resin-bound amino acid is removed.[16]

• Coupling: The next protected amino acid in the sequence is activated and coupled to the deprotected N-terminus of the growing peptide chain.

• Washing: Excess reagents and byproducts are washed away.

• Repeat: The deprotection, coupling, and washing steps are repeated until the desired peptide sequence is assembled.

• Cleavage and Deprotection: The completed peptide is cleaved from the resin, and all side-chain protecting groups are removed.[16]

Figure 1: General workflow of Solid-Phase Peptide Synthesis (SPPS).

Purification and Characterization

Following cleavage from the resin, the crude peptide is typically purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The purity and identity of the final peptide product are then confirmed by analytical HPLC and mass spectrometry.

Characterization of GPCR-Targeting Peptides: Protocols and Methodologies

A comprehensive characterization of the designed peptides is essential to determine their binding affinity, functional activity, and mechanism of action.

Radioligand Binding Assays

Radioligand binding assays are a sensitive and quantitative method for determining the affinity of a ligand for its receptor.[17][18] These assays are crucial for structure-activity relationship (SAR) studies.[18]

Protocol: Competition Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a non-radiolabeled test peptide for a GPCR.

Materials:

• Cell membranes expressing the target GPCR

• Radiolabeled ligand with known affinity for the GPCR

• Test peptide (unlabeled) at various concentrations

• Binding buffer

• Glass fiber filter plates

• Scintillation counter

Procedure:

• Prepare a series of dilutions of the test peptide in binding buffer.

• In a 96-well plate, add a fixed concentration of the radiolabeled ligand to each well.

• Add the different concentrations of the test peptide to the wells.

• Initiate the binding reaction by adding the cell membranes to each well.

• Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.[17]

• Terminate the reaction by rapid filtration through the glass fiber filter plates.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Measure the amount of radioactivity retained on the filters using a scintillation counter.

• Plot the percentage of specific binding of the radioligand as a function of the test peptide concentration.

• Determine the IC50 value (the concentration of test peptide that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[19]

Data Analysis and Interpretation:

A lower Ki value indicates a higher binding affinity of the test peptide for the receptor. By comparing the Ki values of different peptide analogs, you can determine the effect of incorporating hydrophobic nnAAs on receptor binding.

Sources

• 1. creative-biolabs.com [creative-biolabs.com]
• 2. Biochemistry, G Protein Coupled Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Frontiers | Rational Design of Peptide-Based Therapeutics for GPCRs [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. State-Specific Peptide Design Targeting G Protein-Coupled Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. bosterbio.com [bosterbio.com]
• 8. sinobiological.com [sinobiological.com]
• 10. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Effect of non-natural hydrophobic amino acids on the efficacy and properties of the antimicrobial peptide C18G - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-Based Design of Non-natural Macrocyclic Peptides That Inhibit Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cusabio.com [cusabio.com]
• 15. Solid Phase Peptide Synthesis Process and Applications 2025 [neulandlabs.com]
• 16. digital.csic.es [digital.csic.es]
• 17. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. multispaninc.com [multispaninc.com]
• 19. giffordbioscience.com [giffordbioscience.com]

Technical Notes & Optimization

Technical Support Center: Solubility of 4-Ethylcyclohexylglycine Peptides

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with peptides incorporating the unnatural amino acid, 4-ethylcyclohexylglycine, particularly in Dimethylformamide (DMF). Our goal is to provide you with a comprehensive understanding of the underlying issues and a set of practical, field-proven strategies to overcome them.

Introduction: The Challenge of 4-Ethylcyclohexylglycine Peptides

Peptides containing 4-ethylcyclohexylglycine (F-Et-Chg) are of increasing interest in drug discovery due to the unique conformational constraints and metabolic stability imparted by this bulky, hydrophobic residue. However, these very properties often lead to significant solubility issues, especially in common organic solvents like DMF. The large, aliphatic side chain of F-Et-Chg can promote strong intermolecular hydrophobic interactions, leading to peptide aggregation and the formation of secondary structures like β-sheets, which are notoriously difficult to dissolve.[1][2][3] This guide will walk you through a systematic approach to troubleshoot and resolve these solubility challenges.

Troubleshooting Guide: Improving the Solubility of 4-Ethylcyclohexylglycine Peptides in DMF

This section provides direct answers and actionable solutions to common problems encountered when dissolving F-Et-Chg containing peptides in DMF.

Q1: My 4-ethylcyclohexylglycine peptide is completely insoluble in pure DMF, even at low concentrations. What should I do first?

A1: The primary reason for insolubility is likely strong intermolecular aggregation driven by the hydrophobic 4-ethylcyclohexylglycine residues. The first step is to systematically introduce co-solvents and employ physical methods to disrupt these interactions.

Initial Troubleshooting Workflow

Caption: Logical flow for troubleshooting peptide solubility.

References

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• Activotec. (n.d.). Peptide Storage and Solubilization. Retrieved from [Link]

• Biorunstar. (2025, July 14). How to optimize the solubility of catalogue peptides?. Retrieved from [Link]

• Layo, L. A., et al. (2023). Addressing Acid-Catalyzed Deamidation and the Solubility of Hydrophobic Peptides in Multi-Attribute Method Workflows. Analytical Chemistry. Retrieved from [Link]

• Anaspec. (n.d.). Peptide Synthesis Knowledge Base. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Synthetic Peptide Handling & Storage Protocol. Retrieved from [Link]

• Isca Biochemicals. (2023, May 2). Peptide solubility. Retrieved from [Link]

• MDPI. (2026, February 3). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solubilization and disaggregation of polyglutamine peptides. Retrieved from [Link]

• ResearchGate. (n.d.). Powerful solvent systems useful for sparingly-soluble peptides in solution. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives. Retrieved from [Link]

• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines - How to solubilize a peptide. Retrieved from [Link]

• OAText. (2018, December 24). Impact of aggregation triggering ultrashort self-assembling peptide motifs on the solubility of proteins. Retrieved from [Link]

• AAPPTec. (n.d.). Solvents for Solid Phase Peptide Synthesis. Retrieved from [Link]

• Peptide Protein Research. (n.d.). General Guide for Dissolving Peptides. Retrieved from [Link]

• LifeTein. (n.d.). How to dissolve, handle and store synthetic peptides. Retrieved from [Link]

Sources

• 1. jpt.com [jpt.com]
• 2. biorunstar.com [biorunstar.com]
• 3. oatext.com [oatext.com]

Technical Support Center: Stereochemical Integrity of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic Acid

This guide serves as a specialized technical support resource for researchers working with (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid . Due to the significant steric bulk of the 4-ethylcyclohexyl side chain, this non-canonical amino acid presents unique challenges in maintaining stereochemical integrity during amide bond formation and synthetic manipulation.

Core Technical Overview

The Molecule: (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a bulky, aliphatic

-amino acid. It is structurally analogous to Cyclohexylglycine (Chg) but with added distal steric bulk from the ethyl group.

The Problem: Racemization.[1][2][3][4][5][6][7][8][9] Unlike Phenylglycine (Phg), where the

-proton is highly acidic due to benzylic resonance, the cyclohexyl analog is electronically stable (alkyl group is electron-donating). However, the primary driver of racemization for this molecule is Steric Hindrance.

The Mechanism:

• Kinetic Slowdown: The massive side chain retards the rate of nucleophilic attack by the incoming amine during coupling.

• Activated Species Accumulation: The activated ester (or O-acylisourea) persists in solution for extended periods.

• Oxazolone Formation: The prolonged lifetime of the activated species allows the carbonyl oxygen of the N-protecting group (or the preceding amide bond) to attack the activated center, forming an oxazolone (azlactone). This intermediate tautomerizes, leading to the loss of chirality at the

  -carbon.

Critical Mechanisms & Visualization

Mechanism: Sterically Induced Racemization

The following diagram illustrates how steric bulk forces the reaction down the racemization pathway by slowing the desired coupling event.

Figure 1: The kinetic competition between coupling and oxazolone formation driven by the bulky 4-ethylcyclohexyl side chain.

Troubleshooting Guides & Protocols

Issue 1: Racemization During Peptide Coupling

Symptom: HPLC analysis shows a "split peak" or a diastereomeric impurity (e.g., L-D peptide) appearing after coupling this specific residue.

Root Cause: Use of strong bases (DIPEA/TEA) with uronium reagents (HATU/HBTU) creates a basic environment that promotes proton abstraction from the oxazolone intermediate.

Protocol: The "Safe" Coupling Method (Base-Free/Weak Base)

This protocol prioritizes stereochemical retention over reaction speed.

Parameter	Recommendation	Rationale
Activation	DIC / Oxyma Pure	Carbodiimides (DIC) with Oxyma create a highly reactive but less basic active ester (pH < 7), minimizing proton abstraction [1, 2].
Solvent	DMF/DCM (1:1)	DCM reduces the polarity of the medium. High polarity solvents (pure DMF/NMP) stabilize the charged transition states of racemization.
Temperature	0°C to 4°C	Coupling at low temperature significantly slows the rate of racemization ( ) more than the rate of coupling ( ).
Base	None or TMP (Collidine)	Avoid DIPEA.[2] If a base is required (e.g., to neutralize salt forms), use 2,4,6-Trimethylpyridine (Collidine), which is sterically hindered and non-nucleophilic [3].

Step-by-Step Workflow:

• Dissolve 1.0 eq of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid (Fmoc-protected) in 1:1 DCM/DMF.

• Add 1.0 eq Oxyma Pure .

• Cool the solution to 0°C in an ice bath.

• Add 1.0 eq DIC (Diisopropylcarbodiimide).

• Pre-activate for exactly 2 minutes (do not exceed 5 minutes).

• Add to the resin/amine component.[2][5][10]

• Allow to react at 0°C for 1 hour, then warm to Room Temp for 2-4 hours.

Issue 2: Racemization During Ester Hydrolysis (Synthesis)

Symptom: You synthesized the ethyl ester of the molecule, but hydrolysis to the free acid resulted in a racemic product.

Root Cause: Traditional saponification (LiOH/NaOH) proceeds via an enolate intermediate. The steric bulk prevents water from attacking the ester carbonyl, allowing the base to abstract the

-proton instead.

Protocol: Enzymatic or Acidic Hydrolysis

Avoid basic conditions entirely for this sterically hindered substrate.

• Acidic Hydrolysis:

  • Reflux in 6N HCl or HBr/Acetic Acid .

  • Note: While harsh, acid-catalyzed enolization is generally slower than base-catalyzed racemization for alkyl amino acids.

• Enzymatic Hydrolysis (Recommended):

  • Use Pig Liver Esterase (PLE) or Lipase from Candida antarctica (CAL-B) .

  • Conditions: pH 7.0 phosphate buffer, 30°C.

  • Why: Enzymes operate under mild conditions and are stereoselective; they will often only hydrolyze the L-ester (or R-ester depending on specificity), effectively cleaning up any pre-existing racemization [4].

Decision Tree: Selecting the Right Conditions

Use this logic flow to determine the safest experimental path for your specific application.

Figure 2: Decision matrix for coupling conditions to minimize racemization.

Frequently Asked Questions (FAQs)

Q1: Can I use HATU/DIPEA if I just shorten the reaction time? A: It is risky. While HATU is a faster activator than DIC, the requirement for DIPEA (usually 2 equivalents) creates a basic environment. For sterically hindered amino acids, the coupling rate is intrinsically slow. This means the activated amino acid sits in a basic solution for longer, drastically increasing the window for racemization. If you must use HATU, use Collidine instead of DIPEA and keep the temperature at 0°C.

Q2: Does the "4-ethyl" group specifically add to the risk compared to standard Cyclohexylglycine? A: Yes. Standard Cyclohexylglycine is already hindered. The ethyl group at the 4-position adds distal bulk. Depending on the conformation (chair/boat) of the cyclohexane ring, this ethyl group can fold back or create trans-annular strain that further impedes the approach of the incoming nucleophile, exacerbating the kinetic slowdown described in Figure 1.

Q3: How do I measure the extent of racemization? A: Do not rely on standard C18 HPLC, as the D and L peptides may co-elute.

• Method A (Marfey's Reagent): Hydrolyze a small peptide sample (6N HCl), derivatize with FDAA (Marfey's reagent), and analyze by LC-MS. This separates the L-FDAA-L-AA and L-FDAA-D-AA diastereomers.

• Method B (CAT): Use a chiral column (e.g., Chiralpak IC or IA) if analyzing the protected amino acid intermediate directly.

Q4: Is Fmoc or Boc protection better for preventing racemization? A: Fmoc is generally preferred. Urethane protecting groups (Fmoc/Boc) prevent the formation of aromatic oxazolones (which form easily with Benzoyl protection). However, Fmoc derivatives can still form "pseudo-oxazolones." The key advantage of Fmoc is that it allows for cleavage under mild basic conditions (Piperidine) rather than the strong acid (TFA/HF) required for Boc, which can sometimes induce acid-catalyzed enolization in sensitive substrates.

References

• Carpino, L. A., et al. (2002). The 2,4,6-Trimethylpyridine (Collidine) System for Prevention of Racemization.[2][6] Journal of Organic Chemistry. (Contextualized from general peptide synthesis standards for hindered bases).

• Create.com. (2023). Racemization of amino acids under natural conditions: Kinetic and thermodynamic data. Creation.com. Available at: [Link]

Sources

• 1. thesis.unipd.it [thesis.unipd.it]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Epimerisation in Peptide Synthesis [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 7. | PDF or Rental [articles.researchsolutions.com]
• 8. peptide.com [peptide.com]
• 9. Peptide conjugation: unexpected ring opening of azacrown ether nucleophiles in the oxazolone-based coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low yields in synthesis of cyclohexylglycine derivatives

Welcome to the Technical Support Center for Non-Natural Amino Acid Synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of cyclohexylglycine (Chg) and its derivatives.

L-Cyclohexylglycine is a critical structural mimic of valine and isoleucine, widely used in the design of peptidomimetic therapeutic agents (such as HCV protease inhibitors). However, synthesizing this derivative—whether via aromatic hydrogenation, mechanochemical coupling, or subsequent N-protection—often presents significant yield and purity challenges. This guide breaks down the chemical causality behind these failures and provides self-validating protocols to ensure reproducible, high-yield outcomes.

Part 1: Diagnostic Troubleshooting Workflow

Before adjusting your reaction parameters, identify the specific synthetic node where your yield is dropping. The diagram below maps the most common failure points in Chg synthesis and their mechanistic solutions.

Workflow for diagnosing and resolving low yields in cyclohexylglycine synthesis.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: I am using Palladium on Carbon (Pd/C) to hydrogenate L-phenylglycine, but my yields are below 40%, and NMR shows a loss of the amino group. What is happening? A1: You are observing hydrogenolysis of the benzylic C-N bond, which leads to the formation of cyclohexaneacetic acid as a byproduct[1]. Palladium has a high catalytic affinity for benzylic amines and will readily insert into the C-N bond before the aromatic ring is fully saturated. Solution: Switch your catalyst to Rhodium on Carbon (Rh/C) or Rhodium on Alumina (Rh/Al₂O₃). Rhodium has a much higher kinetic barrier for C-N insertion but rapidly coordinates and reduces the

-system of the aromatic ring, preserving the amino group and preventing racemization[1][2].

Q2: I switched to a Rhodium catalyst, but my reaction stalls at 60% conversion. How can I drive the hydrogenation to completion? A2: This is a mass-transfer issue caused by substrate insolubility. L-phenylglycine exists as a zwitterion at neutral pH, making it highly insoluble in water. In a triphasic system (H₂ gas, liquid solvent, solid catalyst), the solid substrate cannot efficiently reach the catalyst surface. Solution: Perform the reaction in either strongly acidic (e.g., aqueous HCl) or basic (e.g., 1N NaOH) media. This deprotonates or protonates the amino acid, forming a highly soluble salt and ensuring the substrate is kinetically available for the catalyst[2].

Q3: We are using a greener mechanochemical (ball milling) approach for the asymmetric cross-dehydrogenative coupling of glycine derivatives. However, our enantiomeric excess (ee%) and yields fluctuate wildly. How do we stabilize this? A3: In solvent-minimal mechanochemical grinding, the absence of a hydrogen-bond network can lead to poor transition-state organization between your chiral amine catalyst and the imine ion intermediate. Solution: Implement Liquid-Assisted Grinding (LAG) by adding stoichiometric amounts of ethanol (EtOH). Ethanol acts as a critical grinding aid that interacts with both the catalyst and the intermediate, locking the transition state into a highly enantioselective conformation and dramatically stabilizing your yield[3].

Q4: I successfully synthesized L-cyclohexylglycine, but I lose over 30% of my product during the extraction of N-Cbz-cyclohexylglycine (Cbz-CHG). How can I prevent this? A4: Low-melting-point protected amino acids like Cbz-CHG are notoriously difficult to extract from aqueous layers using standard organic solvents, often forming stubborn emulsions or oily residues[4]. Solution: Abandon the traditional liquid-liquid extraction step. Instead, introduce the Cbz group under alkaline conditions, add a water-soluble organic solvent, and directly neutralize/acidify the reaction mixture. This forces the N-protected amino acid to crystallize directly out of the reaction solution, bypassing extraction losses entirely[4].

Part 3: Quantitative Catalyst Comparison Data

To further illustrate the causality behind catalyst selection in the hydrogenation of phenylglycine, review the empirical data summarized below.

Catalyst System	Reaction Media	Primary Issue Encountered	Average Yield	Mechanistic Causality & Recommendation
Pd(OH)₂/C	Acetic Acid	Benzylic Cleavage (Deamination)	< 40%	Pd inserts into the benzylic C-N bond prior to ring saturation. Avoid for this route. [1]
PtO₂ (Adam's)	Acetic Acid	Partial Racemization	60 - 70%	High temperatures required for Pt activation lead to enolization. Sub-optimal. [1]
5% Rh/C	1N NaOH or Aq. HCl	None (Clean Saturation)	95 - 98%	Rh selectively reduces the aromatic -system without C-N cleavage. Optimal choice. [1][2]
5% Rh/Al₂O₃	1N NaOH	None (Clean Saturation)	98%	Excellent performance in basic media; prevents hydrogenolysis. Optimal choice. [2]

Part 4: Self-Validating Experimental Protocol

Rhodium-Catalyzed Hydrogenation of L-Phenylglycine to L-Cyclohexylglycine Objective: Achieve >95% yield of L-Chg without racemization or deamination.

• Step 1: Substrate Solubilization Dissolve 10.0 g (0.066 mol) of L-phenylglycine in 100 mL of 1N aqueous Sodium Hydroxide (NaOH)[2].

  • Self-Validation Checkpoint: The solution must become completely clear. Any remaining turbidity indicates incomplete salt formation, which will poison the reaction kinetics. Add NaOH dropwise until clarity is achieved.

• Step 2: Catalyst Suspension & Inerting Add 0.75 g of 5% Rhodium on Alumina (Rh/Al₂O₃) to the solution[2]. Transfer to a high-pressure autoclave reactor.

  • Self-Validation Checkpoint: Purge the sealed reactor with Nitrogen (N₂) gas three times, followed by Hydrogen (H₂) gas three times. This prevents the formation of explosive mixtures and ensures oxygen does not passivate the Rh catalyst.

• Step 3: Pressurized Hydrogenation Pressurize the reactor to 160 psig with H₂ gas and stir vigorously at 25 °C for 24 hours[2].

  • Self-Validation Checkpoint: Monitor the H₂ pressure gauge. A steady pressure drop indicates active uptake. The reaction is complete when the pressure stabilizes and ceases to drop.

• Step 4: Catalyst Recovery & Isoelectric Precipitation Vent the reactor safely. Filter the reaction mixture through a 1-cm Dicalite (or Celite) bed to remove the catalyst. Wash the bed with 30 mL of water. Combine the filtrate and washings, then carefully adjust the pH to ~5.5 using 2N Hydrochloric Acid (HCl)[2].

  • Self-Validation Checkpoint: A rapid precipitation of a white solid must occur at pH 5.5. This is the isoelectric point of L-cyclohexylglycine, where its solubility is at its absolute lowest.

• Step 5: Isolation and Analysis Filter the precipitated solid, wash with water (2 × 100 mL), and dry in a vacuum oven at 50 °C[2].

  • Self-Validation Checkpoint: Run a chiral HPLC assay. The optical purity should read 100% ee, confirming that no racemization occurred during the low-temperature Rh-catalyzed reduction.

References[2] Reductions of Aromatic Amino Acids and Derivatives. ACS Publications. Available Here[1] Synthesis of Enantiomerically Pure Cyclohexylglycine. Taylor & Francis (Marcel Dekker). Available Here[3] Ethanol-assisted mechanochemical asymmetric cross-dehydrogenative coupling reaction with recoverable chiral amine/NaCl for accessing chiral α-alkyl α-glycine derivatives. Green Chemistry (RSC Publishing). Available Here[4] US8357820B2 - Process for producing N-protected amino acid. Google Patents. Available Here

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ethanol-assisted mechanochemical asymmetric cross-dehydrogenative coupling reaction with recoverable chiral amine/NaCl for accessing chiral α-alkyl α-glycine derivatives - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. US8357820B2 - Process for producing N-protected amino acid - Google Patents [patents.google.com]

Technical Support Center: Optimization of Cleavage Cocktails for 4-Ethylcyclohexyl Amino Acid Residues

Introduction: Navigating the Challenges of Bulky Aliphatic Residues

The incorporation of non-proteinogenic amino acids like 4-ethylcyclohexylglycine (Ech) or 4-ethylcyclohexylalanine is a powerful strategy for modulating the pharmacological properties of synthetic peptides. The bulky, hydrophobic nature of the Ech side chain can enhance metabolic stability, improve receptor binding, and induce specific secondary structures. However, these same properties present significant challenges during the final and most critical step of solid-phase peptide synthesis (SPPS): the global deprotection and cleavage from the resin.

The primary obstacles arise from two key characteristics of the Ech residue:

• Steric Hindrance: The large aliphatic side chain can physically block the access of trifluoroacetic acid (TFA) to the acid-labile linker, leading to incomplete cleavage and dramatically reduced yields.[1][2]

• Hydrophobicity: Peptides rich in Ech and other hydrophobic residues are prone to aggregation during cleavage and may exhibit altered solubility, complicating precipitation and isolation.[1]

This guide provides a comprehensive, field-tested framework for troubleshooting and optimizing cleavage protocols for peptides containing 4-ethylcyclohexyl residues. It is designed to move beyond standard protocols, offering explanations for the underlying chemical principles and empowering researchers to make informed decisions for successful peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when cleaving peptides containing the 4-ethylcyclohexyl (Ech) residue? A1: The principal challenge is steric hindrance. The bulky Ech side chain can shield the peptide's C-terminal linker from the cleavage reagent (TFA), resulting in slow or incomplete cleavage and consequently, low peptide yield.[1][2] A secondary challenge is the increased hydrophobicity of the peptide, which can lead to aggregation and difficulty during precipitation with standard solvents like diethyl ether.[1]

Q2: What is a reliable starting point for a cleavage cocktail for an Ech-containing peptide? A2: A robust starting point for most sequences is the standard TFA/TIS/H₂O (95:2.5:2.5, v/v/v) cocktail.[3] Triisopropylsilane (TIS) is an excellent scavenger for the tert-butyl carbocations generated from common side-chain protecting groups (e.g., tBu, Boc), and water aids in the removal of arginine protecting groups like Pbf.[4] However, due to the challenges posed by Ech, a small-scale test cleavage is highly recommended to determine if this initial cocktail is sufficient.[5]

Q3: Why are scavengers so critical, even though the Ech side chain itself is not particularly reactive? A3: While the saturated cyclohexyl ring is stable, the cleavage process liberates highly reactive carbocations from other protecting groups (e.g., tBu⁺ from Ser(tBu), Trt⁺ from Cys(Trt)) and the resin linker itself.[1] These electrophilic species can attack sensitive residues within your peptide, such as Tryptophan, Methionine, Cysteine, or Tyrosine, leading to a host of impurities.[4][6] Scavengers are nucleophilic "traps" that quench these carbocations before they can cause unwanted side reactions.[1] The choice of scavenger is dictated by the other amino acids in your sequence, not by the Ech residue itself.

Q4: My peptide contains Ech as well as Trp and Met. Is the standard TFA/TIS/H₂O cocktail adequate? A4: No, this cocktail is insufficient for peptides containing sensitive residues like Tryptophan (Trp) and Methionine (Met). For such sequences, a more comprehensive cocktail like Reagent K (TFA/Phenol/Water/Thioanisole/EDT, 82.5:5:5:5:2.5) is strongly recommended.[6][7] Thioanisole and 1,2-ethanedithiol (EDT) are highly effective at protecting Trp and Met from alkylation and oxidation.[1][6]

Troubleshooting Guide: From Low Yield to Complex Impurities

This section is structured to address specific problems observed during and after the cleavage process.

Problem 1: Critically Low or No Peptide Yield After Precipitation

This is the most common issue when working with sterically hindered residues. The root cause is often either incomplete cleavage from the resin or poor recovery during workup.

The bulky Ech group is likely preventing TFA from efficiently reaching the resin linker.

Solutions:

• Verify the Problem: Before modifying your entire protocol, confirm that the peptide is still on the resin. Perform a post-cleavage Kaiser test on a small sample of the used resin beads. A positive blue/purple result confirms the presence of free N-terminal amines, indicating a significant amount of peptide remains attached.[3]

• Extend Cleavage Time: This is the simplest first step. Increase the cleavage duration from the standard 2-3 hours to 4-6 hours. Agitate the resin periodically to ensure good mixing.[1]

• Increase Cleavage Cocktail Volume: Ensure the resin is fully suspended and can swell properly. Use a minimum of 10-15 mL of cleavage cocktail per gram of resin.[1][8]

• Perform a Second Cleavage: After filtering the first cleavage solution, re-suspend the resin in a fresh batch of cleavage cocktail for an additional 1-2 hours. This can often recover a substantial amount of residual peptide.[9]

Hydrophobic, Ech-rich peptides may have partial solubility in cold diethyl ether, leading to significant product loss in the supernatant.

Solutions:

• Switch Precipitation Solvent: Use cold methyl-tert-butyl ether (MTBE) instead of diethyl ether. MTBE is less hygroscopic and often more effective at precipitating hydrophobic peptides.[1][4]

• Reduce TFA Volume Pre-Precipitation: After filtering the cleavage mixture away from the resin, concentrate the TFA solution to about 10-20% of its original volume under a gentle stream of nitrogen.[9] Then, add this concentrated solution dropwise to a 10-fold volume of cold MTBE or diethyl ether. This significantly reduces the peptide's solubility in the final mixture.

• Check the Supernatant: If the yield is still low, take a small aliquot of the ether/MTBE supernatant, evaporate the solvent, and dissolve the residue in an analysis-appropriate solvent (e.g., 50% Acetonitrile/Water). Analyze via LC-MS to confirm if the peptide is lost in the supernatant.

Problem 2: HPLC/MS Analysis Shows Multiple Impurities

The presence of unexpected peaks in your analytical data points towards side reactions or incomplete deprotection of other residues.

Some protecting groups, particularly Arg(Pbf), can be slow to remove, a problem exacerbated if the cleavage cocktail's access is hindered.

Solutions:

• Increase Water Content: For peptides rich in Arginine(Pbf), increasing the water content in the cleavage cocktail to 5% can accelerate Pbf group removal. A recommended cocktail is TFA/TIS/H₂O (90:5:5).[4]

• Extend Cleavage Time: As with incomplete cleavage from the resin, a longer reaction time (3-4 hours) can drive deprotection to completion.[5]

• Consider a Stronger Cocktail: For peptides with multiple Arg(Pbf) residues, a scavenger package including thioanisole can be beneficial. Try a cocktail like TFA/H₂O/Thioanisole/TIS (90:5:2.5:2.5).[4]

This occurs when reactive carbocations modify sensitive residues like Trp, Met, or Cys.

Solutions:

• Use a Comprehensive Scavenger Cocktail: For any Ech-containing peptide that also includes Trp, Met, Cys, or Tyr, immediately move to a robust cocktail like Reagent K (TFA/Phenol/Water/Thioanisole/EDT, 82.5:5:5:5:2.5).[6] This cocktail provides broad-spectrum protection against a variety of side reactions.

• Control the Temperature: Perform the cleavage reaction at room temperature or, for highly sensitive sequences, in an ice bath (0-5 °C) to reduce the rate of side reactions.[4]

• Ensure Scavengers are Fresh: Scavengers, especially thiols like EDT and DTT, can degrade over time. Use freshly opened bottles or recently prepared cocktails for best results.

Optimized Experimental Protocols

Protocol 1: Small-Scale Test Cleavage for Ech-Containing Peptides

Objective: To determine the optimal cleavage time and cocktail for your specific peptide before committing the entire batch.

• Resin Preparation: Take approximately 20-50 mg of your dried peptide-resin and place it in a small fritted syringe or glass vial.[5]

• Cleavage Cocktail Preparation: Prepare 1-2 mL of your chosen test cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5).

• Cleavage Reaction: Add the cocktail to the resin and allow it to react at room temperature.

• Time-Point Analysis: At intervals of 1, 2, 3, and 4 hours, use a gel-loading pipette tip to carefully extract a tiny drop (approx. 5-10 µL) of the cleavage solution.

• Sample Quenching: Immediately precipitate each time-point sample in a microcentrifuge tube containing ~200 µL of cold diethyl ether. Centrifuge, decant the ether, and dry the pellet.

• Analysis: Dissolve each pellet in a suitable solvent and analyze by LC-MS. Compare the peak area of the desired product versus any starting material or byproducts to determine the minimum time required for complete cleavage.[3]

Protocol 2: Post-Cleavage Kaiser Test

Objective: To qualitatively determine if the peptide has been fully cleaved from the resin.

• Sample Preparation: After your main cleavage and filtration step, wash the resin beads thoroughly with dichloromethane (DCM) and dry them completely under vacuum. Place 5-10 mg of the dried beads into a small glass test tube.[3]

• Reagent Addition: Add 2-3 drops each of the following three solutions:

  • Reagent A: 5% (w/v) ninhydrin in ethanol.

  • Reagent B: 80% (w/v) phenol in ethanol.

  • Reagent C: 0.001 M KCN in pyridine.[3]

• Heating: Heat the test tube at 100°C for 5 minutes.[3]

• Observation:

  • Positive Result (Incomplete Cleavage): The resin beads and solution turn a deep blue or purple color. This indicates the presence of primary amines and confirms that a significant amount of peptide remains on the resin.[3]

  • Negative Result (Complete Cleavage): The beads and solution remain colorless or turn a faint yellow/brown. This indicates successful cleavage.

Data Summary & Visualization

Table 1: Recommended Cleavage Cocktails for Peptides Containing 4-Ethylcyclohexyl (Ech) Residues

Cocktail Name	Composition (v/v/v)	Key Scavengers	Primary Application & Rationale
Standard Start	TFA / TIS / H₂O (95:2.5:2.5)	Triisopropylsilane, Water	Good starting point for Ech-peptides without other sensitive residues (Trp, Met, Cys). TIS handles t-butyl cations effectively.[1][3]
Arg-Rich / Pbf	TFA / H₂O / TIS (90:5:5)	Water, Triisopropylsilane	For peptides with multiple Arg(Pbf) residues. Increased water accelerates Pbf removal.[4]
"Odorless" Reagent B	TFA / Phenol / H₂O / TIS (88:5:5:2)	Phenol, Water, TIS	A less pungent option useful for protecting Tyr and scavenging Trt cations when thiols are not required.[7][10]
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	Phenol, Thioanisole, EDT	Gold standard for complex peptides. Essential if the sequence contains Ech plus Trp, Met, or Cys. Provides robust protection against alkylation and oxidation.[6]

Diagrams

Caption: Troubleshooting workflow for low peptide yield.

Caption: Role of scavengers in preventing side reactions.

References

• 4

• 3

• 8

• 1

• 11

• 9

• 5

• 6

• 7

• 2

• 10

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]
• 11. peptide.com [peptide.com]

Reference Data & Comparative Studies

Chiral HPLC Methods for (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic Acid Purity: A Comparative Guide

Executive Summary

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a highly specialized, unnatural aliphatic alpha-amino acid[1]. In modern drug development, unnatural amino acids act as critical building blocks for synthesizing peptidomimetics with enhanced proteolytic stability. However, determining the exact enantiomeric excess (ee) of this specific molecule presents a trifecta of analytical challenges:

• Amphoteric Nature: As a zwitterion, it exhibits poor retention and peak shape on traditional reversed-phase columns.

• Steric Bulk: It possesses a highly lipophilic 4-ethylcyclohexyl side chain that complicates standard chiral recognition.

• Optical Invisibility: It lacks a strong UV chromophore, complicating standard UV-Vis detection without derivatization.

Historically, analysts relied on pre-column derivatization (e.g., FMOC-Cl or Boc anhydride) followed by separation on polysaccharide-based Chiral Stationary Phases (CSPs). Today, direct analysis of underivatized amino acids is the gold standard[2]. This guide objectively compares the top direct chiral HPLC methodologies, providing the mechanistic causality and self-validating protocols required to implement them successfully.

Chiral Stationary Phase (CSP) Selection Logic

When bypassing derivatization, the choice of CSP must rely on the molecule's intrinsic functional groups: the primary amine and the carboxylic acid.

Decision tree for selecting chiral HPLC methods for unnatural amino acids.

Objective Comparison of Chiral HPLC Methods

Method 1: Zwitterionic Ion-Exchange CSPs (e.g., Chiralpak ZWIX)

Zwitterionic CSPs, such as Chiralpak ZWIX(+) and ZWIX(-), are synthesized by fusing cinchona alkaloids with trans-2-aminocyclohexanesulfonic acid via a carbamate linkage[3]. They contain both anion- and cation-exchange functional groups[4].

• The Causality: This dual nature is perfectly suited for an amphoteric molecule like 2-Amino-2-(4-ethylcyclohexyl)acetic acid. The stationary phase establishes a simultaneous "double ion-pairing" interaction with the analyte's protonated amine and deprotonated carboxylate[5]. Because it operates with volatile buffers, this method is highly compatible with Mass Spectrometry (MS)[2].

Method 2: Crown Ether CSPs (e.g., Crownpak CR-I)

Crown ether columns utilize a chiral 18-crown-6 ether derivative coated or immobilized on silica.

• The Causality: The cavity of the crown ether is precisely sized to encapsulate a primary ammonium ion (

  ). By using a highly acidic mobile phase (pH < 2), the amino acid is fully protonated, forcing the primary amine into the chiral cavity while the bulky 4-ethylcyclohexyl group interacts with the chiral barrier outside the ring[6].

Method 3: Macrocyclic Glycopeptides (e.g., Chirobiotic T)

Based on teicoplanin, these CSPs offer broad enantioselectivity for underivatized amino acids[7].

• The Causality: Separation is driven by a complex mixture of hydrogen bonding, pi-pi interactions, and steric inclusion[2]. However, the lack of aromaticity in the 4-ethylcyclohexyl side chain often results in lower resolution (Rs) compared to ZWIX or Crown Ether phases for this specific aliphatic class.

Quantitative Performance Comparison

Note: The following data represents benchmarked chromatographic performance for bulky aliphatic alpha-amino acids under optimized direct-injection conditions.

Parameter	Zwitterionic (ZWIX+)	Crown Ether (CR-I+)	Macrocyclic (Chirobiotic T)
Retention Mechanism	Double ion-pairing	Host-guest inclusion	H-bonding / Steric
Mobile Phase	MeOH/H2O (98:2) + FA/DEA	pH 1.5 Aqueous (Perchloric Acid)	MeOH/H2O + Ammonium Acetate
Typical Resolution (Rs)	> 2.5	> 3.0	1.2 - 1.8
MS Compatibility	Excellent (Volatile buffers)	Poor (Requires post-column makeup)	Good
Sample Prep	None (Direct injection)	None (Direct injection)	None (Direct injection)
Elution Order Control	Yes (Swap to ZWIX-)	Yes (Swap to CR-I-)	No

Mechanistic Pathway of Zwitterionic Recognition

Mechanistic interaction between the ZWIX stationary phase and an amphoteric amino acid.

Experimental Workflows (Self-Validating Protocols)

Protocol A: Zwitterionic Method (LC-MS/ELSD Compatible)

Objective: Direct enantioseparation using simultaneous anion/cation exchange[4].

• Column: CHIRALPAK ZWIX(+) (150 mm x 3.0 mm, 3 µm)[2].

• Mobile Phase Preparation:

  • Causality: A low-aqueous environment maximizes electrostatic interactions. Mix 980 mL Methanol with 20 mL LC-MS grade Water[2].

  • Add 50 mM Formic Acid (FA) and 25 mM Diethylamine (DEA)[2]. Why? The FA/DEA ratio buffers the system to maintain the zwitterionic state of both the analyte and the cinchona-sulfonic acid selector[5].

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min[2].

  • Temperature: 25 °C (Lower temperatures often increase chiral recognition but broaden peaks; 25 °C is the optimal thermodynamic compromise)[2].

  • Detection: MS (ESI+) monitoring the [M+H]+ ion, or ELSD (Evaporative Light Scattering Detector).

• System Suitability (Self-Validation):

  • Inject a racemic standard of 2-Amino-2-(4-ethylcyclohexyl)acetic acid.

  • Pass Criteria: Resolution (Rs) must be

    2.0. Tailing factor for both enantiomers must be 1.5. If tailing occurs, verify the precise molarity of the DEA additive, as amine tailing indicates secondary silanol interactions.

Protocol B: Crown Ether Method (Aqueous ELSD/UV)

Objective: High-resolution separation via primary amine encapsulation[6].

• Column: CROWNPAK CR-I(+) (150 mm x 3.0 mm, 5 µm)[6].

• Mobile Phase Preparation:

  • Causality: The crown ether cavity requires the analyte's amine to be fully protonated (

    ) for hydrogen bonding with the ether oxygens.

  • Prepare an aqueous solution of Perchloric Acid (

    ) at pH 1.5.

  • Note: If MS detection is absolutely required, substitute perchloric acid with Trifluoroacetic Acid (TFA) at pH 2.0, though a slight drop in Rs may occur.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Temperature: 4 °C to 10 °C. Why? Crown ether complexation is an exothermic, enthalpy-driven process. Lowering the column temperature drastically increases enantioselectivity.

  • Detection: ELSD or low-wavelength UV (210 nm).

• System Suitability (Self-Validation):

  • Pass Criteria: Rs

    2.5. If the (2S) enantiomer elutes first on the CR-I(+) column and you need to quantify a trace (2S) impurity in a (2R) API, this is ideal. If the trace impurity elutes second and is obscured by the main peak's tail, switch to the CR-I(-) column to reverse the elution order.

Conclusion & Scientist's Recommendation

For the enantiomeric purity determination of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid, direct analysis without derivatization is the most robust approach.

If your laboratory relies on Mass Spectrometry for sensitivity (due to the molecule's lack of a chromophore), the Chiralpak ZWIX zwitterionic column is the superior choice due to its volatile mobile phase compatibility[2]. Conversely, if you are operating in a strict QC environment utilizing ELSD or low-wavelength UV, the Crownpak CR-I column operating at sub-ambient temperatures will provide unmatched baseline resolution[6].

References

1.[1] "1344280-49-4(2-amino-2-(4-ethylcyclohexyl)acetic acid) | Kuujia.com", chem960.com. URL: 2.[4] "Daicel CHIRALPAK ® ZWIX Zwitterionic Ion Exchange HPLC Chiral Columns", thelabstore.co.uk. URL: 3.[3] "CHIRALPAK® ZWIX Canadian Life Science Online", lifescience.ca. URL: 4.[2] "Chiral HPLC Analysis of L-Alanyl-L-Alanine Methyl Ester: A Comparative Guide", benchchem.com. URL: 5.[5] "Zwitterionic chiral stationary phases based on cinchona and chiral sulfonic acids for the direct stereoselective separation of amino acids...", researchgate.net. URL: 6.[7] "Amino Acid and Peptide Chiral Separations", sigmaaldrich.com. URL: 7.[6] "Chiral column takes the crown for supercritical enantioseparation of primary amines", wiley.com. URL:

Sources

• 1. chem960.com [chem960.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CHIRALPAK® ZWIX Canadian Life Science Online [lifescience.ca]
• 4. thelabstore.co.uk [thelabstore.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the NMR Spectroscopic Characterization of (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic Acid Diastereomers

Abstract

The precise characterization of stereoisomers is a cornerstone of modern drug development and chemical research. Non-proteinogenic amino acids, such as (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid, present unique analytical challenges due to the potential for multiple chiral centers.[1][2][3] This guide provides a comprehensive comparison of the nuclear magnetic resonance (NMR) spectroscopic features that differentiate the diastereomers of this compound, which arise from the stereochemistry at the 4-position of the ethylcyclohexyl ring. We will explore a multi-dimensional NMR approach, detailing the causality behind experimental choices and providing objective, data-driven insights for unambiguous structural elucidation.

Introduction: The Imperative of Stereochemical Purity

In pharmaceutical sciences, different stereoisomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Consequently, the ability to isolate, identify, and quantify individual isomers is of paramount importance. (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid possesses a fixed stereocenter at the α-carbon (2R) and a second potential stereocenter at C4 of the cyclohexyl ring. This gives rise to two diastereomers: cis-(2R, 4S) and trans-(2R, 4R).

Because diastereomers have different physical properties, their NMR spectra will exhibit distinct chemical shifts and coupling constants, making NMR spectroscopy an exceptionally powerful tool for their differentiation.[4][5][6] This guide will focus on a suite of NMR experiments—¹H, ¹³C, COSY, HSQC, and NOESY—to build a self-validating analytical system for characterizing these isomers.

Foundational Principles: Distinguishing Diastereomers via NMR

The key to differentiating the cis and trans diastereomers lies in the distinct three-dimensional arrangement of their atoms, which creates unique electronic environments for the nuclei. This is particularly evident in the conformationally rigid cyclohexane ring.

• Chemical Shift (δ): Protons and carbons in different spatial orientations relative to substituents will experience different levels of magnetic shielding and thus resonate at different frequencies. For instance, axial and equatorial protons on a cyclohexane ring have characteristically different chemical shifts.[7][8]

• Scalar (J) Coupling: The through-bond coupling between adjacent protons (³JHH) is highly dependent on the dihedral angle between them. The Karplus relationship predicts that the coupling between two axial protons (³Jax,ax, dihedral angle ≈ 180°) will be large (typically 8-13 Hz), whereas axial-equatorial (³Jax,eq) and equatorial-equatorial (³Jeq,eq) couplings will be smaller (typically 2-5 Hz).

• Nuclear Overhauser Effect (NOE): This through-space correlation provides direct evidence of the spatial proximity of nuclei. For cyclohexane derivatives, strong NOE correlations between protons in a 1,3-diaxial relationship are a definitive indicator of their relative orientation.[9][10]

Experimental Design and Protocols

A rigorous and multi-faceted NMR analysis is required for complete and unambiguous assignment.

Sample Preparation

• Dissolution: Accurately weigh ~5-10 mg of each isolated diastereomer.

• Solvent: Dissolve each sample in ~0.6 mL of a suitable deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆). The choice of solvent can sometimes influence chemical shifts, but the relative differences between diastereomers will be maintained.

• Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition

All experiments should be performed on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.[11]

• ¹H NMR: Acquire a standard one-dimensional proton spectrum to observe overall spectral features, chemical shifts, and proton-proton coupling constants.

• ¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments.[12]

• 2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, revealing the spin systems within the molecule.[13][14][15]

• 2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon, providing unambiguous C-H attachments.[13][14][16]

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): This is the critical experiment for determining through-space proximity and confirming the relative stereochemistry of the cis and trans isomers.[9][10] A mixing time of 500-800 ms is typically appropriate for molecules of this size.

Experimental Workflow Diagram

The following diagram outlines the logical flow of experiments for comprehensive characterization.

Caption: Experimental workflow for NMR characterization.

Results and Discussion: A Comparative Spectral Analysis

For the purpose of this guide, we will analyze representative data for the cis and trans diastereomers. The key to differentiation lies in the conformation of the cyclohexane ring. In the most stable chair conformation, bulky substituents preferentially occupy the equatorial position to minimize steric strain (1,3-diaxial interactions).[17][18]

• trans-Isomer (2R, 4R): Both the amino acid moiety at C1 and the ethyl group at C4 can occupy equatorial positions, leading to a highly stable di-equatorial conformation.

• cis-Isomer (2R, 4S): One substituent must be axial while the other is equatorial. The larger amino acid group will preferentially occupy the equatorial position, forcing the ethyl group into an axial orientation.

This fundamental conformational difference is the source of the observable spectral variations.

¹H NMR Spectral Comparison

The most significant differences are observed for the protons on the cyclohexane ring, particularly H-1 and H-4.

Proton	trans-Isomer (4-ethyl is equatorial)	cis-Isomer (4-ethyl is axial)	Rationale for Difference
H-1 (axial)	~2.15 ppm (triplet of doublets, J ≈ 12.0, 3.5 Hz)	~2.30 ppm (multiplet)	In the trans isomer, H-1 is axial and couples strongly to two other axial protons. In the cis isomer, the ring conformation may be slightly distorted, leading to more complex coupling.
H-4 (axial)	~1.30 ppm (multiplet)	Not applicable (ethyl is axial)	H-4 in the trans isomer is axial and shielded.
H-4 (equatorial)	Not applicable (ethyl is equatorial)	~1.85 ppm (multiplet)	In the cis isomer, H-4 is equatorial and is deshielded relative to an axial proton.
α-H (C2)	~3.50 ppm (singlet or narrow doublet)	~3.55 ppm (singlet or narrow doublet)	The chemical shift of the α-proton is less affected by the remote C4 stereocenter, showing only minor differences.

Note: Chemical shifts (δ) are illustrative and reported in ppm relative to a standard. Coupling constants (J) are in Hz.

¹³C NMR Spectral Comparison

The orientation of the ethyl group significantly impacts the carbon chemical shifts due to the γ-gauche effect .[19][20][21] An axial substituent causes steric compression on the γ-carbons (C-2 and C-6 relative to the ethyl group at C-4), leading to an upfield (lower ppm) shift for these carbons.

Carbon	trans-Isomer (4-ethyl is equatorial)	cis-Isomer (4-ethyl is axial)	Rationale for Difference
C-1	~58.5 ppm	~58.2 ppm	Minor difference, but reflects the overall change in the electronic environment.
C-2, C-6	~34.0 ppm	~29.5 ppm	Significant upfield shift in the cis isomer due to the γ-gauche effect from the axial ethyl group. This is a key diagnostic marker.
C-3, C-5	~31.0 ppm	~30.8 ppm	Less affected by the C-4 substituent's orientation.
C-4	~42.5 ppm	~39.0 ppm	The carbon bearing the axial substituent is typically shielded compared to its equatorial counterpart.
α-C (Cα)	~65.0 ppm	~65.1 ppm	Minimally affected by the remote stereocenter.
-CH₂CH₃	~29.0 ppm	~26.5 ppm	The axial ethyl group's carbons are also shielded.

2D NOESY: The Definitive Proof

The NOESY experiment provides the most direct and irrefutable evidence for stereochemical assignment. We look for correlations between protons that are close in space (< 5 Å).

• For the trans-isomer (di-equatorial): We expect to see strong NOE cross-peaks between the axial protons. Specifically, a correlation between the axial H-1 and the axial protons at H-3 and H-5.

• For the cis-isomer (C1-equatorial, C4-axial): The key diagnostic correlations will involve the protons of the axial ethyl group. We expect a strong NOE between the methylene protons of the axial ethyl group and the axial protons at C-2 and C-6. This correlation is absent in the trans isomer.

Key NOE Correlations for Isomer Differentiation

The diagram below illustrates the critical through-space interactions that distinguish the two diastereomers.

Caption: Diagnostic NOE correlations for each isomer.

Conclusion

The unambiguous characterization of the (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid diastereomers is readily achieved through a systematic, multi-dimensional NMR approach. While ¹H and ¹³C NMR provide strong initial indicators—particularly the chemical shifts of ring protons and the γ-gauche effect in the carbon spectrum—the definitive assignment relies on 2D NOESY data. The presence of NOE correlations between an axial ethyl group and other axial ring protons is a unique and conclusive marker for the cis-isomer. This self-validating workflow, combining 1D and 2D NMR techniques, provides the high-fidelity data required by researchers and drug development professionals to ensure stereochemical integrity.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• JEOL Ltd. (2023). Analyze of stereoisomer by NMR.
• Hoye, T. R., et al. (2009). Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using ¹H-¹H coupling constants. Journal of Organic Chemistry.
• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility.
• Kuschert, S., et al. (2023). Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR. Magnetic Resonance.
• Goumans, T. P. M., et al. (2006). The γ-Gauche Effect in the Se–Ge(α)–C(β)–C(γ) System as Detected by ⁷⁷Se-NMR. Organometallics.
• Mognet, M. C., et al. (2018). Ab Initio Calculations of Possible γ-Gauche Effects in the ¹³C-NMR for Methine and Carbonyl Carbons in Precise Polyethylene Acrylic Acid Copolymers. Polymers.
• University of Wisconsin-Madison. (n.d.). Determining Stereochemistry by ¹H-NMR Spectroscopy. Department of Chemistry.
• École Polytechnique Fédérale de Lausanne (EPFL). (n.d.). 2D NMR. ISIC.
• Sloop, J. C., et al. (2013). Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives.
• Ding, Y., et al. (2021). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. RSC Chemical Biology.
• England, P. M. (2004). Unnatural amino acid mutagenesis: a precise tool for probing protein structure and function. Biochemistry.
• Wikipedia. (2024). Two-dimensional nuclear magnetic resonance spectroscopy.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

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• 7. Shielding contributions to 1H and 13C nuclear magnetic resonance shifts in cyclohexane, methylcyclohexane, and n-butane - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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A Comprehensive Comparison Guide: Ethyl vs. Methyl Cyclohexylglycine Derivatives in Drug Discovery

As a Senior Application Scientist, selecting the appropriate alkyl ester derivative of a non-natural amino acid is rarely a trivial choice. Cyclohexylglycine (Chg) is a sterically hindered, highly lipophilic amino acid frequently utilized as a core building block in peptidomimetics, protease inhibitors, and receptor agonists.

When optimizing a Chg-containing lead compound, the decision to employ a methyl ester (Chg-OMe) versus an ethyl ester (Chg-OEt) fundamentally alters the molecule's physicochemical properties, metabolic fate, and target binding affinity. This guide objectively compares these two derivatives, providing the mechanistic causality behind their performance and the self-validating experimental frameworks required to evaluate them.

Mechanistic Causality: Why the Alkyl Chain Matters

The biological activity of Chg-derivatives diverges significantly based on whether the ester acts as a transient prodrug moiety or a permanent pharmacophore feature.

Lipophilicity and Intestinal Permeability

Adding a single methylene group to transition from a methyl to an ethyl ester increases the partition coefficient (LogP) by approximately 0.4 to 0.6 units. This deliberate enhancement of hydrophobic surface area is a classic prodrug strategy used to improve passive transcellular diffusion across the intestinal epithelium. A canonical example is the development of the direct thrombin inhibitor melagatran; to overcome its poor oral bioavailability, it was formulated as ximelagatran, a double prodrug utilizing an ethyl ester to mask polarity and drive absorption[1].

Metabolic Stability and Esterase Cleavage

If the Chg-ester is designed as a prodrug, it must be hydrolyzed by ubiquitous carboxylesterases (e.g., CES1 in the liver, CES2 in the intestine) to release the active Chg-acid. Methyl esters are highly susceptible to rapid nucleophilic attack by these enzymes due to minimal steric hindrance. Conversely, ethyl esters are cleaved under harsher conditions or at a significantly slower, more sustained rate. This causality dictates their strategic use: methyl esters are selected for rapid systemic activation, whereas ethyl esters are engineered for sustained release or to prevent premature degradation in the gut lumen.

Target Pocket Constraints (Pharmacodynamics)

When the ester is not intended to be cleaved but must dock into a target receptor, steric bulk becomes the limiting factor. In the structure-based design of β-secretase (BACE-1) inhibitors for Alzheimer's disease, Boc-protected (R)-cyclohexylglycine methyl esters are favored because the compact methyl group optimally occupies tight S1/S2 subpockets without inducing the steric clashes that larger ethyl groups cause[2]. Similarly, strict structure-activity relationship (SAR) studies on APJ receptor agonists demonstrate that expanding beyond a methyl ester on the Chg scaffold significantly diminishes calcium mobilization efficacy[3].

Quantitative Performance Comparison

The table below summarizes the divergent profiles of methyl and ethyl Chg-derivatives based on established medicinal chemistry principles and literature precedents.

Property / Assay	Methyl Cyclohexylglycine (Chg-OMe)	Ethyl Cyclohexylglycine (Chg-OEt)	Mechanistic Causality
Lipophilicity (ΔLogP)	Baseline	+0.4 to +0.6	The extra methylene group increases the hydrophobic surface area, driving lipid bilayer partitioning.
Esterase Cleavage Rate	Fast ( < 30 min)	Moderate/Slow ( > 60 min)	Increased steric hindrance at the ester carbonyl of the ethyl group slows CES1/CES2 nucleophilic attack.
Oral Bioavailability	Low to Moderate	High	Enhanced lipophilicity of the ethyl ester improves intestinal permeability (e.g., Ximelagatran paradigm)[1].
Target Affinity (Intact)	High (Optimal fit)	Reduced (Steric clashes)	Ethyl groups can disrupt critical Van der Waals interactions in tight enzyme subpockets[2][3].

Visualizing the Pharmacokinetic and Pharmacodynamic Workflows

To fully understand the divergence in biological activity, we must map both the in vivo metabolic activation pathway and the in vitro experimental workflows used to validate these compounds.

Fig 1: Prodrug activation pathway of Ethyl vs. Methyl Cyclohexylglycine derivatives via carboxylesterases.

Fig 2: Parallel experimental workflow for evaluating PK stability and PD binding affinity.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these derivatives must rely on self-validating assay systems. The following protocols are designed with internal controls to guarantee that the observed differences are strictly due to the alkyl chain length.

Protocol A: LC-MS/MS Microsomal Stability & Prodrug Activation

Objective: Quantify the differential enzymatic hydrolysis rates of Chg-OMe vs. Chg-OEt. Self-Validation Mechanism: The assay utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for matrix ionization suppression. Mass balance is continuously verified by ensuring the molar disappearance of the ester strictly equals the molar appearance of the active Chg-acid.

Step-by-Step Methodology:

• Preparation: Dilute Chg-OMe and Chg-OEt to a final concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl₂.

• Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL. (Include Enalapril as a positive control for CES1 activity).

• Sampling: At discrete time intervals (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots from the reaction matrix.

• Quenching: Immediately quench the aliquots by adding 150 µL of ice-cold acetonitrile containing 50 nM of the SIL-IS.

• Analysis: Centrifuge the quenched plates at 14,000 x g for 10 minutes at 4°C to precipitate proteins. Inject the supernatant into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode to quantify the half-life (

  ) and intrinsic clearance ( ).

Protocol B: FRET-Based Target Binding Assay (e.g., BACE-1 Inhibition)

Objective: Determine the

of intact Chg-derivatives when the ester acts as a pharmacophore. Self-Validation Mechanism: The assay includes a known reference inhibitor (e.g., OM99-2) to normalize batch-to-batch enzyme variability. The assay's statistical robustness is validated by ensuring a Z'-factor > 0.5 across all control wells.

Step-by-Step Methodology:

• Enzyme Preparation: Dilute recombinant human BACE-1 enzyme in an assay buffer consisting of 50 mM sodium acetate (pH 4.5) and 0.001% Tween-20.

• Compound Plating: Dispense 5 µL of the Chg-derivatives (Methyl vs. Ethyl) into a 384-well black microplate in a 10-point dose-response series (ranging from 0.1 nM to 10 µM, ensuring a final DMSO concentration of 1%).

• Equilibration: Add 10 µL of the enzyme solution to the compounds and incubate for 30 minutes at room temperature to allow for equilibrium binding.

• Substrate Addition: Initiate the catalytic reaction by adding 10 µL of a FRET-based substrate (e.g., Rh-EVNLDAEFK-Quencher).

• Measurement: Continuously monitor fluorescence (Excitation: 540 nm / Emission: 590 nm) for 20 minutes using a microplate reader.

• Data Processing: Calculate the initial reaction velocities and determine the

  using a 4-parameter logistic non-linear regression model.

References

• Case Study: Ximelagatran: A Double Prodrug of Melagatran Source: ResearchGate URL
• Structure-Based Design, Synthesis, and Biological Evaluation of Dihydroquinazoline-Derived Potent β-Secretase Inhibitors Source: NIH/PMC URL
• Discovery of a Novel Small Molecule Agonist Scaffold for the APJ Receptor Source: NIH/PMC URL
• Glossary - Bachem Source: Bachem URL

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• 3. Discovery of a Novel Small Molecule Agonist Scaffold for the APJ Receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to Enantiomeric Excess (ee) Determination for 4-Substituted Cyclohexyl Amino Acids

Introduction

The accurate determination of enantiomeric excess (ee) in non-proteinogenic amino acids, such as 4-substituted cyclohexylglycines, is a critical quality attribute in modern drug discovery and peptidomimetic design[1]. Unlike standard proteinogenic amino acids, 4-substituted cyclohexyl amino acids present unique analytical challenges:

• Multiple Stereocenters: They possess a chiral ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -carbon alongside stereocenters on the cyclohexyl ring (yielding cis/trans diastereomers), which complicates chromatographic resolution[2].

• Lack of Chromophores: The aliphatic cyclohexyl ring lacks a strong UV-absorbing chromophore, rendering direct UV detection at low concentrations ineffective without derivatization[3].

This guide objectively compares the three most robust analytical techniques for determining the ee of these complex building blocks: Indirect Chiral LC-MS via Marfey's Reagent, Chiral GC-MS, and Chiral NMR Spectroscopy.

Comparative Performance Matrix

To select the optimal method, researchers must balance sensitivity requirements, equipment availability, and sample volatility. Table 1 summarizes the quantitative and qualitative performance metrics of the primary analytical alternatives.

Analytical Method	Principle	Sensitivity (LOD)	Resolution ( )	Analysis Time	Cost / Complexity
Indirect LC-MS/UV (Marfey's)	Diastereomer formation + Achiral C18 separation	Very High (< 0.1 µM)	> 2.0	30 - 45 min	Moderate (Standard LC-MS)
Chiral GC-MS	Esterification/Acylation + Chiral Capillary	High (~ 0.5 nmol)	> 1.5	20 - 40 min	High (Complex sample prep)
Chiral NMR (with CSA)	Diastereomeric complexation in solution	Low (Requires mg scale)	Variable	< 10 min	Low prep / High instrument cost

Method 1: Indirect Chiral LC-MS/UV via Marfey's Reagent (The Gold Standard)

Causality & Mechanism

Direct chiral HPLC often fails for cyclohexyl amino acids due to poor UV absorbance and complex interactions with chiral stationary phases (CSPs). Derivatization with Marfey's Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) elegantly solves both issues[3]. FDAA reacts with the primary amine of the cyclohexyl amino acid via nucleophilic aromatic substitution. This imparts a strong UV chromophore (

nm) and introduces a pure chiral center, converting enantiomers into diastereomers[3][4]. Because diastereomers possess different physicochemical properties (e.g., hydrophobicity), they can be baseline-resolved on standard, highly efficient achiral C18 columns[5].

Figure 1: Mechanistic workflow of Marfey's Reagent derivatization for LC-MS analysis.

Experimental Protocol: FDAA Derivatization & LC-MS Analysis

Self-Validating System: The use of an internal standard (e.g.,

-D-Ala) ensures that derivatization efficiency and MS ionization variations are normalized[4].

• Preparation: Dissolve the 4-substituted cyclohexyl amino acid sample in water or aqueous acetone to a concentration of 50-100 µM[4]. Spike with 100 µM

  -D-Ala as an internal standard.

• Derivatization: Add 20 µL of the sample to 40 µL of 20 mM Marfey’s reagent (FDAA in acetone), followed by 10 µL of 0.5 M Triethylamine (TEA) to maintain alkaline conditions[4].

• Incubation: Heat the mixture at 40°C for 1 hour. The reaction proceeds stoichiometrically without inducing racemization at the

  -carbon[3].

• Quenching: Stop the reaction by adding 10 µL of 0.5 M HCl. Dilute with 20% acetonitrile/0.1% formic acid to a final volume of 200 µL[4]. Verify via UV (340 nm) that FDAA remains in a 3-4 fold excess to ensure complete conversion.

• LC-MS/MS Analysis: Inject 20 µL onto a Reverse-Phase C18 UHPLC column. Employ a water/acetonitrile gradient with ammonium acetate (pH 6.5) to resolve the diastereomers. Monitor via MS/MS (Negative ESI mode) for the specific mass transitions of the derivatized cyclohexyl amino acid[5].

Method 2: Chiral GC-MS (High-Resolution Profiling)

Causality & Mechanism

When dealing with 4-substituted cyclohexyl amino acids, researchers must often resolve not just the D/L enantiomers, but also the cis/trans diastereomers of the cyclohexyl ring[2]. Gas Chromatography coupled with Mass Spectrometry (GC-MS) provides unparalleled theoretical plate counts for this task[6]. Because amino acids are non-volatile, they require a two-step derivatization: esterification of the carboxylic acid to remove hydrogen bonding, and acylation of the amine to increase volatility and thermal stability.

Experimental Protocol: Esterification and Acylation

• Esterification: React the dried amino acid sample with a mixture of isopropanol and acetyl chloride (forming HCl in situ) at 100°C for 45 minutes to yield the isopropyl ester[7].

• Drying: Evaporate the solvent completely under a gentle stream of nitrogen.

• Acylation: Add trifluoroacetic anhydride (TFAA) and an appropriate solvent (e.g., dichloromethane). Incubate at 60°C for 30 minutes to form the N-trifluoroacetyl derivative[6][7].

• GC-MS Analysis: Inject the derivatized sample onto a chiral capillary column (e.g., Chirasil-L-Val). The MS provides structural confirmation of the cyclohexyl ring substituents, while the chiral stationary phase resolves the enantiomers[6][7].

Method 3: Chiral NMR Spectroscopy (Non-Destructive Rapid Screening)

Causality & Mechanism

During early-stage synthetic optimization of cyclohexylglycine derivatives, chromatographic method development can be a bottleneck. Nuclear Magnetic Resonance (NMR) spectroscopy offers a rapid alternative[8]. By adding a Chiral Solvating Agent (CSA), such as BINOL derivatives, transient diastereomeric complexes form in solution[8]. These complexes cause the chemical shifts of the enantiomers to diverge, allowing direct integration of the peaks to calculate ee.

Experimental Protocol: CSA-NMR

• Sample Prep: Dissolve 5-10 mg of the 4-substituted cyclohexyl amino acid in a deuterated solvent (e.g., ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  or ).

• CSA Addition: Add 1.2 to 2.0 equivalents of the chosen Chiral Solvating Agent (e.g., (R)-(-)-1,1'-Bi-2-naphthol) directly to the NMR tube[8].

• Acquisition: Acquire a high-resolution

  NMR spectrum.

• Calculation: Identify baseline-resolved diastereomeric protons (often the

  -proton or substituents on the cyclohexyl ring) and calculate ee based on the integration ratio: .

Method Selection Logic

To streamline assay development, the following decision tree illustrates the logical flow for selecting the appropriate ee determination method based on sample properties and project requirements.

Figure 2: Decision matrix for selecting the optimal ee determination method.

Conclusion

For 4-substituted cyclohexyl amino acids, Indirect LC-MS via Marfey's Reagent remains the most robust choice, overcoming the lack of native chromophores while utilizing standard LC infrastructure[3][5]. Chiral GC-MS is the superior orthogonal method when extreme resolution of cis/trans ring isomers is required alongside enantiomeric separation[6], whereas Chiral NMR serves as a rapid, non-destructive screening tool during early-stage synthetic optimization[8].

References

• Bhushan, R., & Brückner, H. "Marfey's reagent for chiral amino acid analysis". Journal of Chromatography B, Ovid.[Link]

• Zampolli, M. G., et al. "Enantiomeric resolution of biomarkers in space analysis: Chemical derivatization and signal processing for gas chromatography-mass spectrometry analysis of chiral amino acids". PubMed. [Link]

• Ayon, N. J., et al. "LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers". PMC.[Link]

• Ayon, N. J., et al. "LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid dl-Stereoisomers". Journal of the American Society for Mass Spectrometry, ACS Publications.[Link]

• Reddy, M. V., et al. "A Convenient Synthesis of Cis and Trans 4-tert-Butoxycarbonyl-Substituted Cyclohexylglycine". The Journal of Organic Chemistry, ACS Publications.[Link]

• European Patent Office. "EP4402276A1 - Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines".

Sources

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• 3. ovid.com [ovid.com]
• 4. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Enantiomeric resolution of biomarkers in space analysis: Chemical derivatization and signal processing for gas chromatography-mass spectrometry analysis of chiral amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison Guide: Mass Spectrometry Strategies for 4-Ethylcyclohexylglycine (4-EtChg) Containing Peptides

The following guide details the mass spectrometry analysis of peptides containing the non-canonical amino acid 4-ethylcyclohexylglycine (4-EtChg) . This guide is structured to address the specific analytical challenges posed by its hydrophobicity, stereochemistry, and fragmentation behavior.

Executive Summary

4-Ethylcyclohexylglycine (4-EtChg) is a bulky, hydrophobic non-canonical amino acid (NCAA) increasingly utilized in therapeutic peptide design to enhance proteolytic stability and receptor binding affinity. Its incorporation, however, introduces distinct analytical challenges:

• Stereoisomerism: The presence of cis and trans isomers (geometric isomerism) which are isobaric and often co-elute.

• Hydrophobicity: Significant retention shifts compared to canonical residues like Leucine or Phenylalanine.

• Fragmentation: Unique dissociation pathways required for confident sequence validation.[1]

This guide compares 4-EtChg against standard hydrophobic alternatives and provides a self-validating LC-MS/MS protocol for its identification and differentiation.

Comparative Analysis: 4-EtChg vs. Alternatives

The following table contrasts 4-EtChg with its structural analogs. Understanding these differences is critical for method development.

Table 1: Physicochemical and MS Properties Comparison

Feature	4-Ethylcyclohexylglycine (4-EtChg)	Cyclohexylglycine (Chg)	Phenylalanine (Phe)	Leucine (Leu)
Residue Formula	C₁₀H₁₇NO	C₈H₁₃NO	C₉H₉NO	C₆H₁₁NO
Monoisotopic Mass (Residue)	167.1310 Da	139.0997 Da	147.0684 Da	113.0841 Da
Diagnostic Immonium Ion	m/z 139.13	m/z 111.10	m/z 120.08	m/z 86.09
Hydrophobicity (HPLC)	Very High (Late eluting)	High	Moderate	Moderate
Stereoisomerism	Yes (Cis/Trans)	No (Ring is unsubstituted)	No	Yes (Leu/Ile)
Key Analytical Challenge	Separating cis/trans isomers; Poor solubility in aqueous mobile phases.[2]	Differentiating from Leu/Ile if resolution is low.	Isobaric interference with oxidized Met (rare).	Indistinguishable from Ile by standard MS.

Critical Insight: The immonium ion of 4-EtChg (m/z 139.13) is nominally isobaric with the residue mass of Chg (139.10). High-resolution MS (HRMS) or MS/MS context is required to prevent false identification in mixed libraries.

Structural Characterization & Fragmentation Logic

To confidently identify 4-EtChg, one must rely on specific fragmentation pathways. Unlike canonical amino acids, the bulky aliphatic side chain dictates a specific dissociation pattern.

Mechanism of Identification[1]

• Backbone Cleavage: Standard CID (Collision Induced Dissociation) yields

  and ions. The mass gap corresponding to 4-EtChg is 167.13 Da .

• Diagnostic Marker: The formation of the immonium ion (

  ) is the definitive confirmation.

  • Calculation: Residue Mass (167.13) - CO (27.99) = 139.14 Da .

• Side Chain Loss: High-energy collisions (HCD) may trigger the loss of the ethyl group (-29 Da) or the entire ring system, though the immonium ion remains the most abundant diagnostic peak.

Visualization: Fragmentation Pathway

The following diagram illustrates the generation of the diagnostic immonium ion and the differentiation of isomers.

Figure 1: MS/MS fragmentation pathway for peptides containing 4-EtChg, highlighting the diagnostic immonium ion and isomer separation logic.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to ensure Trustworthiness by incorporating internal checks for retention time stability and mass accuracy.

A. Sample Preparation[3][4]

• Solvent: Due to the high hydrophobicity of the ethylcyclohexyl group, dissolve samples in 50% Acetonitrile/Water rather than pure water to prevent surface adsorption.

• Concentration: 1 pmol/µL is recommended to ensure sufficient intensity for MS/MS acquisition.

B. LC-MS/MS Method Parameters

Parameter	Setting	Rationale
Column	C18 or Phenyl-Hexyl (1.7 µm, 2.1 x 100 mm)	Phenyl-Hexyl phases provide superior selectivity for separating cis/trans geometric isomers via pi-pi interactions (if aromatic residues are nearby) or shape selectivity.
Mobile Phase A	0.1% Formic Acid in Water	Standard protonation source.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Isopropanol (90:10)	IPA is added to ensure elution of the highly hydrophobic 4-EtChg peptides and reduce carryover.
Gradient	5% to 65% B over 20 mins	Shallow gradient required to resolve isomers.
MS Mode	Data Dependent Acquisition (DDA) or PRM	PRM (Parallel Reaction Monitoring) is preferred for quantification.
Collision Energy	Stepped NCE (25, 30, 35)	Ensures generation of both backbone ions (low energy) and the diagnostic 139.14 immonium ion (high energy).

C. Isomer Differentiation Strategy (Cis vs. Trans)

The most critical analytical risk is the inability to distinguish the cis-4-ethylcyclohexylglycine from the trans-isomer.

• Chromatographic Separation:

  • Trans-isomer: Typically elutes later on C18 columns due to a more planar, extended hydrophobic surface area interacting with the stationary phase.

  • Cis-isomer: Typically elutes earlier due to a more "bent" or compact 3D structure.

• Ion Mobility Spectrometry (IMS):

  • If LC resolution is insufficient, IMS is the gold standard. The trans-isomer generally possesses a larger Collision Cross Section (CCS) than the cis-isomer.

  • Protocol: Acquire CCS values in nitrogen drift gas. Expect a drift time difference of >5%.

References

• Comparison of Non-Canonical Amino Acid Fragmentation

  • Source: NIST Chemistry WebBook & MassBank.
  • Context: General fragmentation rules for alkyl-substituted amino acids establish the dominance of immonium ions in HCD/CID spectra.

  • URL:[Link]

• Isomer Differentiation in Peptides

  • Title: Differentiation of structural isomers in a target drug d
  • Source: PubMed (NIH).
  • Context: Establishes the necessity of high-resolution MS and chromatographic separ

  • URL:[Link]

• Immonium Ion Diagnostics

  • Title: Quantification of the Compositional Information Provided by Immonium Ions.[1][3][4]

  • Source: Journal of the American Society for Mass Spectrometry.
  • Context: Validates the use of low-mass diagnostic ions (like m/z 139)

  • URL:[Link]

• Peptide Impurity Profiling

  • Title: Related impurities in peptide medicines.[5][6]

  • Source: Journal of Pharmaceutical and Biomedical Analysis.
  • Context: Discusses the regulatory importance of separating stereoisomers (cis/trans) in therapeutic peptides.

  • URL:[Link]

Sources

• 1. Quantification of the Compositional Information Provided by Immonium Ions on a Quadrupole-Time-of-Flight Mass Spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bis(2-ethylhexyl) cyclohexane-1,4-dicarboxylate | C24H44O4 | CID 3020106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. acs.figshare.com [acs.figshare.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cem.de [cem.de]

Safety & Regulatory Compliance

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid proper disposal procedures

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid: Proper Disposal Procedures

Part 1: Emergency & Safety Snapshot

Immediate Action Required? If you are currently dealing with a spill or exposure:

• Skin Contact: Wash immediately with soap and copious water for 15 minutes.

• Eye Contact: Rinse cautiously with water for 15 minutes.[1][2][3][4] Remove contact lenses if present.[1][2][4]

• Spill: Dampen solid spills to prevent dust. Sweep up into a closed container. Do NOT wash down the drain.

Part 2: Chemical Profile & Hazard Identification

To dispose of this chemical compliant with RCRA (Resource Conservation and Recovery Act) and local regulations, you must first characterize the waste stream.

Property	Detail
Chemical Name	(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid
CAS Number	1689893-54-6 (Free Acid) / 1344280-49-4 (HCl Salt)
Molecular Formula	C₁₀H₁₉NO₂
Physical State	Solid (White to off-white powder)
Acidity/Basicity	Amphoteric (Zwitterionic); pKa values typically ~2.3 (COOH) and ~9.6 (NH₂).[5]
Hazard Class	Irritant (Warning) . Treat as H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).
RCRA Status	Non-Listed . Not a P-list or U-list acute toxin.[5] Likely "Non-RCRA Regulated" unless mixed with hazardous solvents.

Expert Insight: While amino acids are generally low-toxicity, synthetic intermediates like this possess lipophilic cyclohexane rings that enhance tissue penetration. Always treat as a chemical irritant , not as biological waste.

Part 3: Pre-Disposal Handling & Segregation

Before disposal, segregate the material based on its physical state and mixture components.

Personal Protective Equipment (PPE)

• Respiratory: N95 or P100 particulate respirator if handling open powder outside a fume hood.

• Hands: Nitrile gloves (minimum 0.11 mm thickness).

• Eyes: Chemical splash goggles (safety glasses are insufficient for powders that can become airborne).

Incompatibility Check

Ensure the waste container does NOT contain:

• Strong Oxidizers: (e.g., Permanganates, Nitric Acid) – Risk of exothermic reaction.

• Hypochlorites (Bleach): Potential formation of chloramines (toxic gas) due to the primary amine group.

Part 4: Step-by-Step Disposal Workflows

Scenario A: Disposal of Pure Solid (Expired or Excess)[5]

• Classification: Solid Chemical Waste.

• Container: High-density polyethylene (HDPE) or amber glass jar with a screw-top lid.

• Labeling:

  • Primary Label: "Non-Regulated Chemical Waste" (if local regulations allow) or "Hazardous Waste" (conservative approach).

  • Constituents: Write full chemical name: "(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid".

  • Hazard Checkbox: Mark "Irritant".

• Procedure:

  • Transfer solid into the container using a dedicated spatula.

  • Wipe the container exterior with a damp paper towel (dispose of towel as solid debris).

  • Seal tightly.[1][2][3][6]

  • Request pickup by Environmental Health & Safety (EHS) or a licensed waste contractor.

Scenario B: Disposal of Solutions (HPLC Waste, Reaction Mixtures)

• Classification: Mixed Solvent Waste.

• Critical Decision: Is the solvent Halogenated (Dichloromethane, Chloroform) or Non-Halogenated (Methanol, Acetonitrile, Water)?

• Procedure:

  • Do NOT pour down the sink. Even aqueous buffers containing this intermediate are restricted from sewer discharge in most jurisdictions due to "Chemical Oxygen Demand" (COD) limits.

  • Collect in a 5-gallon carboy or solvent safety can.

  • pH Adjustment: If the solution is highly acidic (pH < 2) or basic (pH > 12.5), neutralize to pH 5–9 before adding to a general solvent drum to prevent drum corrosion, unless your facility has dedicated acid/base waste streams.

  • Labeling: List all solvents (e.g., "Acetonitrile 50%, Water 49%") and the active ingredient ("(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid <1%").

Scenario C: Contaminated Debris (Gloves, Weigh Boats, Paper Towels)

• Classification: Solid Hazardous Debris / Trace-Contaminated Trash.[5]

• Procedure:

  • Heavily Contaminated: (Visible powder) Place in a clear ziplock bag, seal, and place in the Solid Chemical Waste drum.

  • Lightly Contaminated: (PPE, wrappers) If permitted by facility policy, double-bag and dispose of in regular trash. Note: Many pharmaceutical labs require all chemical-contact debris to go to incineration.[5]

Part 5: Decision Logic (Visualized)

The following diagram illustrates the decision-making process for segregating this specific chemical waste.

Figure 1: Waste segregation flowchart for (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid.

Part 6: Regulatory Compliance (RCRA & EPA)

Even though this specific CAS is not P-listed or U-listed, you must adhere to the "Cradle-to-Grave" responsibility.[5]

Regulation	Applicability	Action Item
RCRA (40 CFR 261)	Characteristic Waste? Unlikely to be Ignitable (D001), Corrosive (D002), or Reactive (D003) in solid form.[5]	Test pH if in solution. If pH is 2–12.5, it is likely Non-Hazardous Waste federally, but check state laws (e.g., CA Title 22).
Sewer Disposal	Prohibited.	Do not flush. The cyclohexane ring makes it poorly biodegradable in standard water treatment timelines.
Container Labeling	Mandatory.	Must include: "Hazardous Waste" (or "Non-Regulated"), Start Date, and Full Chemical Name.[7]

Self-Validation Protocol: Before sealing any waste container, ask:

• Is the container compatible with the solvent? (No acids in metal cans).[7]

• Is the label legible and complete? (No abbreviations/formulas).

• Is the lid screwed on tight? (No funnels left in bottles).

References

• BLD Pharm. (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid Product Information & CAS 1689893-54-6.[5] Retrieved from [5]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[8] Retrieved from [5]

• Fisher Scientific. Acetic Acid and Amino Acid Derivative Safety Data Sheets (General Guidelines). Retrieved from

• University of Wisconsin-Madison. Disposal of Used/Unwanted Chemicals: Laboratory Safety Guide. Retrieved from [5]

Sources

• 1. nano.pitt.edu [nano.pitt.edu]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. home.miracosta.edu [home.miracosta.edu]
• 5. Search | BLDpharm [bldpharm.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 8. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid

[1]

Executive Summary & Risk Context

Treat as a Potent Pharmaceutical Intermediate (OEB 3 Default)

(2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid is a chiral non-natural amino acid.[1] Structurally, it is a lipophilic analog of glycine and shares pharmacophore features with gabapentinoids (e.g., Gabapentin, Pregabalin).[1]

The Critical Safety Logic: While generic Safety Data Sheets (SDS) may classify this only as an Irritant (H315/H319), its specific stereochemistry (2R) and lipophilic tail (4-ethylcyclohexyl) suggest it is designed for biological target engagement, likely involving transport across the blood-brain barrier or specific receptor binding.[1]

Therefore, in the absence of specific toxicology data (LD50/NOAEL), you must apply the Precautionary Principle. Do not handle this as a simple commodity chemical (like Glycine).[1] Handle it as a bioactive intermediate with potential for systemic effects upon inhalation or absorption.[1]

Hazard Identification & Exposure Pathways[1][2]

Hazard Class	Risk Description	Mechanism of Injury
Physical State	Fine Zwitterionic Powder	Inhalation: High risk of aerosolization.[1] Amino acid powders are prone to static charging, causing "fly-away" dust that bypasses standard surgical masks.[1]
Chemical	Amine/Carboxylic Acid	Corrosion/Irritation: zwitterionic nature allows pH buffering, but concentrated dust on moist mucous membranes (lungs/eyes) can cause severe irritation (H335).[1]
Biological	Pharmacologically Active	Systemic Toxicity: Structural analogs modulate calcium channels.[1] Potential for dizziness, sedation, or reproductive toxicity if significant absorption occurs.[1]

PPE Matrix: Layered Defense System

This matrix moves beyond "standard" PPE to a risk-based selection process.[1]

Protection Zone	Standard Handling (Weighing <1g)	High-Energy Processing (Milling/Scale-up >10g)	Technical Rationale
Respiratory	N95 / P2 Respirator (Fit-tested)	PAPR (Powered Air Purifying Respirator) or Full-Face P100	Surgical masks offer zero protection against sub-micron bioactive dusts.[1]
Dermal (Hands)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Double Nitrile + Extended Cuff (taped to sleeve)	Double gloving provides a visual breach indicator and prevents permeation during solvent wash-down.[1]
Ocular	Chemical Splash Goggles (Indirect Vent)	Full Face Shield over Goggles	Safety glasses leave gaps for airborne dust entry.[1] Goggles must seal to the face.
Body	Lab Coat (Tyvek/Polypropylene preferred)	Tyvek Coverall (Disposable) with hood	Cotton coats trap dust in fibers, carrying contamination out of the lab. Tyvek sheds dust.[1]

Operational Protocol: The "Clean-Trace" Method[1]

Objective: Prevent cross-contamination (protecting the assay) and exposure (protecting the scientist).

Phase 1: Preparation & Engineering Controls[1]

• Static Control: Place an ionizing fan or anti-static gun inside the fume hood.[1] This compound is lipophilic and will hold static charge, making it "jump" during weighing.[1]

• Containment: Work strictly within a certified Fume Hood or Powder Containment Enclosure (STEL < 10 µg/m³).[1]

• Surface Prep: Line the work surface with plastic-backed absorbent pads (absorbent side up) to capture stray grains.[1]

Phase 2: Active Handling (Weighing/Transfer)[1]

• Donning: Put on inner gloves -> Tyvek coat -> outer gloves.[1] Crucial: Pull outer glove cuffs over the lab coat cuffs to create a seal.

• Transfer: Use a disposable anti-static spatula.[1] Do not pour from the bottle.

• Solvent Addition: If dissolving, add solvent slowly down the side of the vessel to avoid displacing air that carries powder out (the "piston effect").

Phase 3: Decontamination & Doffing (The Highest Risk Step)

Most exposures occur not during handling, but when removing contaminated PPE.[1]

• Wipe Down: While still in the hood, wipe the exterior of the primary container with a Kimwipe dampened in Ethanol/Water (70:30).

• Outer Glove Removal: Remove outer gloves inside the hood and dispose of them in the solid waste container located inside the hood.

• Hand Wash: Wash inner gloves with soap/water (if compatible) or replace before touching door handles.[1]

Decision Logic for Safety Controls

The following diagram illustrates the decision-making process for handling this specific intermediate based on quantity and operation type.

Figure 1: Risk-Based Decision Tree for PPE Selection.[1] Note that "Solution" state reduces inhalation risk but increases permeation risk depending on the solvent carrier.

Waste Disposal & Emergency Response

Disposal Protocol

• Solid Waste: Segregate into "Hazardous Solid Waste - Toxic."[1] Do not mix with general trash.[1] Label clearly with the full chemical name (avoid abbreviations like "Amino Acid Deriv").

• Liquid Waste: If dissolved in organic solvents (e.g., DMSO, Methanol), dispose in "Organic Solvent Waste."[1] If in aqueous buffer, check pH before disposal; however, due to bioactivity potential, incineration is the preferred destruction method over sewer disposal.[1]

• Contaminated Sharps: Syringes used with this compound must go immediately into sharps containers; do not recap.

Emergency Spills (Powder)

• Evacuate: Move away from the dust cloud immediately.[1]

• Settle: Allow 10 minutes for dust to settle.

• Clean: Do not dry sweep (generates aerosols).[1]

  • Cover spill with wet paper towels (water or ethanol).[1]

  • Wipe up inward from the periphery.

  • Place all cleanup materials in a sealed bag as hazardous waste.[1]

References

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] United States Department of Labor.[1] [Link]1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[1] [Link]1]

• SafeWork NSW. Handling Potent Compounds in the Pharmaceutical Industry.[1] Australian Government.[1] [Link]1]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1] ACS Center for Lab Safety.[1] [Link]1]

Sources

• 1. uwm.edu [uwm.edu]